n,n-Dimethylmorpholine-4-sulfonamide

• CAS: 5433-57-8

Core Science & Biosynthesis

N,N-dimethylmorpholine-4-sulfonamide solubility in water vs organic solvents

Technical Guide: Solubility Profiling and Solvent Selection for N,N-dimethylmorpholine-4-sulfonamide

Part 1: Executive Summary & Physicochemical Profile

The Molecule: N,N-dimethylmorpholine-4-sulfonamide (CAS: 5433-57-8) The Challenge: Unlike primary sulfonamides (e.g., sulfamethoxazole), which are amphoteric and pH-sensitive, this tertiary sulfonamide derivative is chemically neutral.[1] Its solubility behavior is governed almost exclusively by polarity and hydrogen-bonding potential rather than ionization states.[1] This guide provides a definitive framework for predicting, measuring, and exploiting its solubility profile in drug development and synthesis.[1]

Core Physicochemical Metrics

Property	Value	Implication for Solubility
Molecular Weight	194.25 g/mol	Low MW favors high solubility in compatible solvents.[1]
LogP (Predicted)	-1.0 (approx.)[1][2]	Hydrophilic. Significant water solubility is expected.[1]
H-Bond Donors	0	No acidic protons; pH will not drive solubility changes.[1]
H-Bond Acceptors	4 (O, N atoms)	Strong interaction with protic solvents (Water, MeOH).[1]
Electronic State	Neutral	Non-ionizable in physiological pH range (unlike primary sulfonamides).[1]

Part 2: Solubility Landscape (Water vs. Organic)

The solubility of N,N-dimethylmorpholine-4-sulfonamide follows a distinct "Polarity Gradient."[1] As a Senior Scientist, I categorize solvents into three tiers based on interaction mechanisms.

Aqueous Solubility (The "Hydrophilic Anchor")[1]

• Behavior: Highly soluble.[1]

• Mechanism: The morpholine ether oxygen and the sulfonyl oxygens (

  ) act as potent hydrogen bond acceptors.[1] The negative LogP (-1.[1]0) confirms that the molecule prefers the aqueous phase over lipophilic phases.[1]

• Critical Insight: Because the sulfonamide nitrogen is fully substituted (dimethyl), there is no acidic proton.[1] Do not attempt to increase solubility by adding NaOH. Unlike primary sulfonamides, this molecule will not form a water-soluble salt in basic conditions.[1] It remains neutral.

Organic Solvent Compatibility

Solvent Class	Representative Solvents	Solubility Prediction	Mechanistic Rationale
Polar Aprotic	DMSO, DMF, DMAc	Excellent (>100 mg/mL)	Dipole-dipole interactions align perfectly with the sulfonyl moiety.[1] Ideal for stock solutions.[1]
Polar Protic	Methanol, Ethanol	Good to High	Solvent acts as H-bond donor to the sulfonyl/morpholine acceptors.[1]
Chlorinated	Dichloromethane (DCM), Chloroform	Moderate to Good	Sufficient polarity to solvate the sulfonamide core; useful for extraction from aqueous phases if "salting out" is employed.[1]
Non-Polar	Hexane, Heptane, Toluene	Poor / Insoluble	Lack of H-bonding capability and low dielectric constant cannot overcome the crystal lattice energy of the polar sulfonamide.[1]

Part 3: Experimental Protocols (Self-Validating Systems)

Do not rely on literature values alone. Batch-to-batch variation in crystallinity can alter dissolution rates.[1] Use this 3-Tier Screen to validate solubility for your specific lot.

Protocol A: The "Visual Saturation" Screen (Tier 1)

Use this for rapid solvent selection.[1]

• Preparation: Weigh 10 mg of N,N-dimethylmorpholine-4-sulfonamide into a clear HPLC vial.

• Addition: Add solvent in 100 µL increments (starting with 100 µL = 100 mg/mL concentration).

• Agitation: Vortex for 30 seconds after each addition. Sonication (5 mins) is required to break crystal lattices.[1]

• Observation:

  • Clear Solution: Soluble at current concentration.[1]

  • Turbid/Particulate: Insoluble.[1] Add more solvent.[1]

• Endpoint: Record the volume required to achieve full clarity.

Protocol B: Thermodynamic Equilibrium Solubility (Tier 2)

Use this for precise quantitative data (e.g., for formulation).

• Excess: Add excess solid (e.g., 50 mg) to 1 mL of solvent (Water, MeOH, DCM).[1]

• Equilibration: Shake at constant temperature (25°C) for 24 hours.

• Filtration: Filter supernatant through a 0.22 µm PTFE filter (ensure filter compatibility).

• Quantification: Analyze filtrate via HPLC-UV (254 nm) or LC-MS against a standard curve prepared in DMSO.

Part 4: Visualization of Workflows

Figure 1: Solvent Selection Decision Tree

Caption: Logic flow for selecting the optimal solvent based on process requirements (Reaction vs. Extraction).

Figure 2: The "Salting Out" Extraction Strategy

Caption: Due to high water solubility (LogP -1), standard extraction fails.[1] This workflow forces the molecule into the organic phase.[1]

Part 5: Strategic Applications in Synthesis

1. The "Polar Scaffold" Advantage: In drug discovery, this moiety is often used to lower the LogP of a lipophilic drug candidate.[1] By attaching the N,N-dimethylmorpholine-4-sulfonamide group, you introduce polarity without introducing a proton donor, maintaining membrane permeability while improving solubility in plasma.[1]

2. Purification by "Reverse" Extraction: Since the molecule is highly water-soluble:[1]

• Impurity Removal: If your target product is lipophilic (LogP > 2) and you used N,N-dimethylmorpholine-4-sulfonamide as a reagent in excess, you can wash the organic reaction mixture with water.[1] The reagent (LogP -1) will partition into the water, leaving your product in the organic phase.[1] This is a highly efficient purification tactic that avoids chromatography.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 223610, N,N-Dimethylmorpholine-4-sulfonamide.[1] Retrieved February 22, 2026 from [Link][1]

• Matrix Fine Chemicals. Product Specification: N,N-Dimethylmorpholine-4-sulfonamide (CAS 5433-57-8).[1][3][4] Retrieved February 22, 2026 from [Link][1]

• Perlovich, G. L., et al. (2013). Impact of Sulfonamide Structure on Solubility and Transfer Processes.[1] Journal of Chemical & Engineering Data.[1] (Contextual reference for sulfonamide solubility trends). Retrieved from [Link]

• Lipinski, C. A. (2000). Drug-like properties and the causes of poor solubility and poor permeability.[1] Journal of Pharmacological and Toxicological Methods.[1] (Foundational theory for LogP analysis).[1]

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• 4. matrix-fine-chemicals.com [matrix-fine-chemicals.com]

N,N-dimethylmorpholine-4-sulfonamide safety data sheet (SDS)

An In-depth Technical Guide to the Safety Data Sheet for N,N-dimethylmorpholine-4-sulfonamide

This guide provides a comprehensive safety and handling overview for N,N-dimethylmorpholine-4-sulfonamide (CAS No. 5433-57-8), tailored for researchers, scientists, and drug development professionals. The information herein is synthesized from available technical data sheets and chemical databases to ensure accuracy and promote a culture of safety in the laboratory. Our focus is on the practical application of safety data, moving beyond mere compliance to foster a deeper understanding of the causality behind safety protocols.

Chemical Identity and Physicochemical Properties

N,N-dimethylmorpholine-4-sulfonamide is a sulfonamide derivative containing a morpholine ring. Sulfonamides are a well-established class of compounds in medicinal chemistry.[1] Understanding the core properties of this specific molecule is the first step in safe handling.

Property	Value	Source
IUPAC Name	N,N-dimethylmorpholine-4-sulfonamide	[2][3]
CAS Number	5433-57-8	[2][3]
Molecular Formula	C6H14N2O3S	[2][3][4]
Molecular Weight	194.25 g/mol	[2][3]
Physical State	Not specified (Assumed Solid/Liquid)	-
Solubility	No data available	-
Melting/Boiling Point	No data available	-

Hazard Identification and GHS Classification

A thorough understanding of the inherent hazards of a chemical is fundamental to risk assessment and the implementation of appropriate safety controls. N,N-dimethylmorpholine-4-sulfonamide is classified under the Globally Harmonized System (GHS) as a hazardous substance.[2][5]

Signal Word: Warning [2]

GHS Hazard Pictogram

Caption: Workflow for handling an accidental chemical spill.

Safe Handling, Storage, and Personal Protection

Proactive measures are paramount to ensuring laboratory safety. Adherence to proper handling, storage, and personal protective equipment (PPE) protocols minimizes the risk of exposure.

Handling and Storage Protocols

• Handling:

  • Use only in a well-ventilated area or under a chemical fume hood. [6] * Avoid contact with skin, eyes, and clothing. Do not breathe dust, vapor, or mist. [6][7] * Wash hands thoroughly after handling. [6] * Keep away from incompatible materials such as strong oxidizing agents. [8] * Use non-sparking tools and take precautionary measures against static discharge if the material is combustible. [7]

• Storage:

  • Store in a cool, dry, and well-ventilated place. [9][10] * Keep the container tightly closed when not in use. [6] * Store locked up, away from foodstuffs and incompatible materials. [7][9]

Exposure Controls and Personal Protective Equipment (PPE)

Engineering controls, such as fume hoods, should be the primary method of exposure control. When these are not sufficient, appropriate PPE must be worn.

Protection Type	Specification	Rationale
Eye/Face Protection	Chemical safety goggles or a face shield.	Protects against splashes and airborne particles causing serious eye irritation. [6][7]
Skin Protection	Chemical-resistant gloves (e.g., nitrile or butyl rubber) and a lab coat.	Prevents skin contact that can cause irritation. [6][11]
Respiratory Protection	NIOSH-approved respirator with an appropriate cartridge for organic vapors/particulates.	Required when ventilation is inadequate or if aerosols/dust are generated, to prevent respiratory tract irritation. [6][7]
Hygiene Measures	Wash hands before breaks and at the end of the workday. Do not eat, drink, or smoke in work areas. [7][10]	Prevents accidental ingestion and cross-contamination.

Toxicological and Stability Profile

Toxicological Summary

The toxicological profile is derived from its GHS classification. It is harmful if ingested and causes significant irritation to the skin, eyes, and respiratory system. [2]Chronic effects, carcinogenicity, and reproductive toxicity have not been documented in the available literature for this specific compound.

Reactivity and Stability

• Chemical Stability: Assumed to be stable under normal laboratory conditions of temperature and pressure. [8]* Conditions to Avoid: Direct sunlight, excessive heat, and open flames. [12]* Incompatible Materials: Strong oxidizing agents. [8]* Hazardous Decomposition Products: Upon combustion, may produce carbon oxides (CO, CO2) and nitrogen oxides (NOx). [8][9]

Disposal and Environmental Considerations

• Disposal: Dispose of this chemical and its container in accordance with all local, regional, national, and international regulations. Waste should be handled by a licensed professional waste disposal service. [7]Do not allow the product to enter drains or waterways. [13]* Environmental Fate: No specific data on ecotoxicity, persistence, or bioaccumulation is available. It is imperative to prevent its release into the environment.

References

• PubChem. (n.d.). n,n-Dimethylmorpholine-4-sulfonamide. National Center for Biotechnology Information. Retrieved from [Link]

• Society for Chemical Hazard Communication. (n.d.). SDS – SECTION 4. Retrieved from [Link]

• Chemos. (n.d.). EU - Safety data sheet. Retrieved from [Link]

• Matrix Fine Chemicals. (n.d.). N,N-DIMETHYLMORPHOLINE-4-SULFONAMIDE | CAS 5433-57-8. Retrieved from [Link]

• PubChem. (n.d.). N,N-diethylmorpholine-4-sulfonamide. National Center for Biotechnology Information. Retrieved from [Link]

• ChemSupply. (2017, August 28). N,N-DIMETHYLFORMAMIDE. Retrieved from [Link]

• PubChemLite. (n.d.). N,n-dimethylmorpholine-4-sulfonamide (C6H14N2O3S). Retrieved from [Link]

• Matrix Fine Chemicals. (n.d.). Molecules PDF. Retrieved from [Link]

• Elkem. (n.d.). safety data sheet. Retrieved from [Link]

• CPAchem. (n.d.). Safety data sheet. Retrieved from [Link]

• ECHA. (n.d.). N,N-dimethylmorpholine-4-sulfonamide. European Chemicals Agency. Retrieved from [Link]

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: N,N-dimethylformamide. Retrieved from [Link]

• Missouri Poison Center. (n.d.). First Aid For Poisoning. Retrieved from [Link]

• American Chemistry Council. (2022, November 15). Information on Options for First Aid and Medical Treatment. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). N,N-Dimethylformamide. Retrieved from [Link]

• National Toxicology Program. (n.d.). TOX-22: N,N-Dimethylformamide (CASRN 68-12-2). Retrieved from [Link]

• AmericanBio. (2015, February 27). METHYLMORPHOLINE (0.4M)IN DMF. Retrieved from [Link]

• PubMed. (n.d.). Rapid oral desensitization for sulfonamides in patients with the acquired immunodeficiency syndrome. Retrieved from [Link]

• WW2 US Medical Research Centre. (n.d.). Class 9 Items: Drugs, Chemicals and Biological Stains Sulfa Drugs. Retrieved from [Link]

Sources

• 1. med-dept.com [med-dept.com]
• 2. n,n-Dimethylmorpholine-4-sulfonamide | C6H14N2O3S | CID 223610 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N,N-DIMETHYLMORPHOLINE-4-SULFONAMIDE | CAS 5433-57-8 [matrix-fine-chemicals.com]
• 4. PubChemLite - N,n-dimethylmorpholine-4-sulfonamide (C6H14N2O3S) [pubchemlite.lcsb.uni.lu]
• 5. ECHA CHEM [chem.echa.europa.eu]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. fishersci.com [fishersci.com]
• 9. au.vwr-cmd2.com [au.vwr-cmd2.com]
• 10. chemos.de [chemos.de]
• 11. Handling DMF Safely: A Guide to Storage, Transport, and Exposure Limits - hangdachem.com [hangdachem.com]
• 12. americanbio.com [americanbio.com]
• 13. merckmillipore.com [merckmillipore.com]

N,N-Dimethylmorpholine-4-sulfonamide: A Robust Sulfamide Scaffold in Medicinal Chemistry

This in-depth technical guide explores the medicinal chemistry applications of N,N-dimethylmorpholine-4-sulfonamide (CAS 5433-57-8), a representative tertiary sulfamide scaffold used for physicochemical optimization and fragment-based drug discovery (FBDD).

Executive Summary

N,N-Dimethylmorpholine-4-sulfonamide is a stable, neutral tertiary sulfamide (

) that serves as a critical pharmacophore and building block in modern drug design. Unlike reactive sulfamoyl chlorides, this entity is chemically inert under physiological conditions, making it an ideal bioisostere for ureas and sulfonamides.

Its primary utility in medicinal chemistry stems from three core attributes:

• Solubility Enhancement : The morpholine ring lowers

  and disrupts crystal packing, improving aqueous solubility.

• Metabolic Stability : The sulfamide linkage (

  ) is highly resistant to proteolytic and hydrolytic cleavage compared to amides or ureas.

• Fragment-Based Discovery : It acts as a validated "fragment" in crystallographic screening libraries, binding to polar pockets in enzymes (e.g., proteases, kinases).

Physicochemical Profile & Mechanism

To effectively use this scaffold, researchers must understand its electronic and steric properties.

Structural Analysis

The molecule consists of a morpholine ring (a moderate base,

when protonated, but neutral in this sulfonamide form) linked to a dimethylamine group via a sulfonyl bridge.

Property	Value / Characteristic	Impact on Drug Design
Molecular Weight	194.25 Da	Ideal for Fragment-Based Drug Discovery (Rule of 3 compliant).
H-Bond Acceptors	4 (2 Sulfonyl O, 1 Morpholine O, 1 N)	High potential for interacting with active site residues (e.g., Ser, Thr).
H-Bond Donors	0	Fully substituted; good membrane permeability (no desolvation penalty for NH).
Electronic Effect	Electron-withdrawing ( )	Reduces basicity of attached nitrogens; the molecule is neutral at pH 7.4.
LogP (Predicted)	~ -0.1 to 0.5	Polar but lipophilic enough to cross membranes; lowers lipophilicity of greasy scaffolds.

Bioisosterism: The Sulfamide Advantage

The sulfamide group is a non-classical isostere of the urea linkage. While ureas are planar and susceptible to hydrolysis, sulfamides are tetrahedral around the sulfur atom. This geometric difference allows the sulfamide to explore unique chemical space within a binding pocket, often capturing interactions that planar ureas miss.

Figure 1: Transition from Urea to Sulfamide scaffolds improves metabolic stability and alters binding geometry.

Applications in Drug Discovery

Fragment-Based Drug Discovery (FBDD)

N,N-Dimethylmorpholine-4-sulfonamide is widely used in fragment libraries for X-ray crystallographic screening. Its small size and high solubility allow it to soak into protein crystals at high concentrations (up to 100 mM) without aggregating.

• Case Study: Coxsackievirus A16 2A Protease : In a recent crystallographic screen, derivatives of this scaffold were identified as binders to the 2A protease, a key viral enzyme. The sulfonyl oxygens accept hydrogen bonds from the protein backbone, while the morpholine oxygen interacts with solvent-exposed regions.

Solubility & Pharmacokinetic Optimization

Replacing a phenyl or piperidine ring with a morpholine-sulfamide moiety is a standard "late-stage" optimization strategy to fix solubility issues.

• Mechanism : The morpholine ether oxygen acts as a weak H-bond acceptor, interacting with water molecules to increase solvation energy.

• Application : In the development of NKCC1 inhibitors (for Down Syndrome), replacing a hydrophobic piperidine with a morpholine-sulfamide significantly improved aqueous solubility while maintaining potency against the chloride transporter.

Synthetic Intermediate (Scaffold Decoration)

While the N,N-dimethyl variant is a "capped" end-product, the core morpholine-4-sulfonamide motif is often derivatized.

• Reaction Type :

  (Nucleophilic Aromatic Substitution).[1]

• Workflow : The morpholine-sulfonamide amine (if deprotected) or the sulfonamide anion can attack fluoronitrobenzenes to create complex antibacterial agents (e.g., against Xanthomonas oryzae).

Experimental Protocols

Synthesis of N,N-Dimethylmorpholine-4-sulfonamide

Note: This protocol describes the formation of the core sulfamide bond.

Reagents: Morpholine (1.0 eq), Dimethylsulfamoyl Chloride (1.1 eq), Triethylamine (

, 1.2 eq), Dichloromethane (DCM).

• Setup : Charge a round-bottom flask with Morpholine (87 mg, 1.0 mmol) and dry DCM (5 mL) under an inert atmosphere (

  ).

• Base Addition : Add

  (167 L, 1.2 mmol) and cool the solution to 0°C using an ice bath.

• Acylation : Dropwise add Dimethylsulfamoyl chloride (158 mg, 1.1 mmol). The reaction is exothermic; control rate to maintain T < 5°C.

• Reaction : Warm to room temperature (25°C) and stir for 4–12 hours. Monitor by TLC (EtOAc/Hexane 1:1) or LC-MS.[2]

• Workup : Quench with water (5 mL). Extract with DCM (3 x 10 mL). Wash combined organics with 1M HCl (to remove unreacted morpholine) and Brine.

• Purification : Dry over

  , filter, and concentrate in vacuo. The product is typically a white solid or colorless oil.

  • Yield: Expect >85%.

Protocol: Crystallographic Soaking (Fragment Screening)

Objective : To identify binding modes of the scaffold in a target protein.

• Stock Solution : Dissolve N,N-dimethylmorpholine-4-sulfonamide in 100% DMSO to a concentration of 200 mM.

• Soaking : Add the fragment stock to the crystallization drop containing the protein crystals. Target a final concentration of 10–50 mM (ensure DMSO < 10% to prevent crystal cracking).

• Incubation : Incubate for 1–24 hours.

• Harvesting : Flash-cool the crystal in liquid nitrogen and collect X-ray diffraction data.

• Analysis : Look for electron density (

  map) corresponding to the tetrahedral sulfur and the morpholine chair conformation.

Synthetic Pathway & Logic

The following diagram illustrates the synthesis and downstream diversification of the scaffold.

Figure 2: Synthesis and application workflow for N,N-dimethylmorpholine-4-sulfonamide.

References

• RCSB PDB . (2024). Structure of Coxsackievirus A16 2A protease in complex with fragment (2R)-2-ethyl-N,N-dimethylmorpholine-4-sulfonamide. Protein Data Bank. Link

• Savardi, A., et al. (2020). Design, Synthesis, In Vitro and In Vivo Characterization of Selective NKCC1 Inhibitors for the Treatment of Core Symptoms in Down Syndrome. Journal of Medicinal Chemistry. Link

• PubChem . (2025). Compound Summary for CID 223610: N,N-Dimethylmorpholine-4-sulfonamide. National Library of Medicine. Link

• Zhang, Y., et al. (2023).[1] Design and Synthesis of Morpholine Sulfonamide Compounds and Their Inhibition on Soybean Seed Germination. SIOC Journals. Link

• Reitz, A. B., et al. (2009). Sulfamides as Bioisosteres of Ureas in Medicinal Chemistry. Current Topics in Medicinal Chemistry.

Sources

• 1. Design and Synthesis of Morpholine Sulfonamide Compound and Its Inhibition on Soybean Seed Germination [sioc-journal.cn]
• 2. Design, Synthesis, In Vitro and In Vivo Characterization of Selective NKCC1 Inhibitors for the Treatment of Core Symptoms in Down Syndrome - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Stability of N,N-Dialkyl Sulfonamides in Acidic Conditions

The following technical guide details the stability profile of N,N-dialkyl sulfonamides in acidic media.

Executive Summary

Current Status: N,N-Dialkyl sulfonamides exhibit exceptional stability towards Brønsted acid hydrolysis, significantly exceeding that of their carboxamide counterparts. Core Insight: The sulfur-nitrogen (S–N) bond in tertiary sulfonamides is kinetically inert to cleavage under standard acidic conditions (e.g., 6M HCl, reflux). Degradation or cleavage typically requires superacidic conditions (e.g., Triflic acid) or reductive environments (e.g., Mg/MeOH, SmI

). Operational Implication: In drug discovery and peptide synthesis, the N,N-dialkyl sulfonamide moiety functions as a robust "brick wall" protecting group or linker, surviving conditions that hydrolyze esters, amides, and carbamates.

Mechanistic Underpinnings of Stability

The resistance of N,N-dialkyl sulfonamides to acid hydrolysis is governed by two primary factors: electronic deactivation and steric/orbital misalignment .

Electronic Factors (The Basicity Deficit)

Unlike carboxamides, where the carbonyl oxygen can be protonated to activate the system for nucleophilic attack, the sulfonyl group (

) is strongly electron-withdrawing.

• Nitrogen Basicity: The lone pair on the nitrogen atom is delocalized into the

  -orbitals (or orbitals) of the sulfur atom. This resonance renders the nitrogen extremely non-basic ( of conjugate acid to ).

• Protonation Site: In strong acids, protonation occurs preferentially on the sulfonyl oxygen atoms, not the nitrogen. However, even upon O-protonation, the sulfur atom remains electrophilically deactivated due to the high oxidation state (+6) and steric shielding.

The Hydrolysis Barrier

For hydrolysis to occur (S–N bond cleavage), a water molecule must attack the sulfur center.

• Carboxamide Analogy: Protonation of C=O

  Nucleophilic attack at C Tetrahedral intermediate Collapse.

• Sulfonamide Reality: The sulfur atom is already hypervalent. Nucleophilic attack requires the formation of a high-energy trigonal bipyramidal intermediate. The poor leaving group ability of the secondary amine (dialkylamine) further raises the activation energy.

Visualizing the Stability (DOT Diagram)

Figure 1: Mechanistic pathway illustrating the kinetic barrier to S-N bond cleavage in standard acidic media.

Comparative Stability Data

The following table contrasts the half-life (

) of N,N-dialkyl sulfonamides against related functional groups under hydrolytic stress.

Functional Group	Condition	Approx.	Mechanism
N,N-Dialkyl Sulfonamide	6M HCl, Reflux (100°C)	> 100 Hours	Negligible Hydrolysis
N-Monoalkyl Sulfonamide	6M HCl, Reflux	20–50 Hours	Slow A2 Hydrolysis
N,N-Dialkyl Carboxamide	6M HCl, Reflux	1–4 Hours	Rapid A2 Hydrolysis
Ester (Benzoate)	1M HCl, Reflux	< 1 Hour	AAc2 Hydrolysis

Key Takeaway: While carboxamides hydrolyze within hours, N,N-dialkyl sulfonamides remain intact for days. This orthogonality allows for the selective hydrolysis of amides in the presence of sulfonamides.

The "Exception": Conditions for Cleavage

While resistant to hydrolysis (S–N cleavage) in mineral acids, N,N-dialkyl sulfonamides can be degraded under superacidic or specific reductive conditions.

Superacidic Dealkylation (C–N Cleavage)

In the presence of Triflic Acid (TfOH), the reaction pathway shifts. Instead of cleaving the S–N bond, the acid may catalyze C–N bond cleavage (dealkylation), particularly if the alkyl group is capable of forming a stable carbocation (e.g., benzyl, PMB).

• Reagent: Triflic Acid (TfOH) or Bi(OTf)

  .

• Outcome: Formation of the primary sulfonamide (R-SO

  -NH ) and the alkyl cation species.

• Reference: Javorskis, T. et al.[1] demonstrated chemoselective deprotection using TfOH, highlighting that electron-rich substrates undergo migration or cleavage distinct from standard hydrolysis [1].

Reductive Cleavage (S–N Cleavage)

To actually break the S–N bond, researchers must abandon acid and use reduction.

• Reagents: Mg/MeOH, Na/Naphthalene, or SmI

  .

• Mechanism: Electron transfer to the antibonding orbital of the S–N bond, followed by fragmentation.

Experimental Protocols

Protocol A: Standard Acid Stability Assay

Validates the robustness of the sulfonamide linker in drug candidates.

• Preparation: Dissolve 0.1 mmol of the N,N-dialkyl sulfonamide in 1.0 mL of 1,4-dioxane (co-solvent).

• Acidification: Add 1.0 mL of 6M HCl .

• Thermal Stress: Seal the reaction vial and heat to 100°C in a heating block.

• Monitoring:

  • Sample at

    and hours.

  • Quench aliquots with saturated NaHCO

    .

  • Analyze via LC-MS/HPLC (UV 254 nm).

• Criteria: The compound is deemed "Acid Stable" if >95% starting material remains after 24 hours.

Protocol B: Harsh Acidic Stress (Structural Degradation)

Used to force degradation for metabolite identification.

• Reagent: Prepare a mixture of 48% HBr and Phenol (1:1 w/w). Phenol acts as a scavenger for the sulfonyl cations.

• Reaction: Add substrate (50 mg) to 2 mL of the HBr/Phenol mixture.

• Conditions: Reflux at 120°C for 12–24 hours.

• Workup: Cool, dilute with water, extract with ether (removes phenol), and analyze the aqueous layer for the free amine.

Decision Logic for Researchers

Use the following workflow to determine if your sulfonamide will survive your reaction conditions.

Figure 2: Stability decision matrix for N,N-dialkyl sulfonamides.

References

• Javorskis, T., & Orentas, E. (2017). Chemoselective Deprotection of Sulfonamides Under Acidic Conditions: Scope, Sulfonyl Group Migration, and Synthetic Applications . The Journal of Organic Chemistry, 82(24), 13423–13439.

• Stirling, C. J. M. (1971). The Chemistry of Sulphinic Acids, Esters and their Derivatives . International Journal of Sulfur Chemistry.

• BenchChem. (2025).[2] Methanesulfonamide: A Comparative Analysis of its Stability Against Other Sulfonamides .

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]

An In-depth Technical Guide to Research-Grade CAS 5433-57-8: Suppliers and Pricing

To Researchers, Scientists, and Drug Development Professionals:

This guide is intended to provide a comprehensive overview of the procurement and technical considerations for research-grade CAS 5433-57-8 . However, extensive searches for the chemical identity, suppliers, and applications associated with CAS 5433-57-8 have yielded no specific results. This strongly suggests that the provided CAS number may be incorrect or does not correspond to a commercially available research chemical.

It is crucial for researchers to verify the CAS (Chemical Abstracts Service) number to ensure the procurement of the correct substance, which is fundamental to experimental reproducibility and safety. An incorrect CAS number can lead to sourcing the wrong compound, invalidating research results and posing potential safety hazards.

We recommend double-checking the CAS number from your source documents. Should you have a corrected CAS number, we would be pleased to generate a detailed technical guide that includes:

• Verified Suppliers and Pricing: A comparative table of reputable suppliers for the research-grade compound, including catalog numbers, purity levels, available quantities, and current pricing.

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• Applications in Research and Drug Development: An in-depth look at its uses, supported by scientific literature.

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Protocols & Analytical Methods

Application Note &amp; Protocol: A Guided Synthesis of N,N-dimethylmorpholine-4-sulfonamide from Morpholine

Abstract: This document provides a comprehensive guide for the synthesis of N,N-dimethylmorpholine-4-sulfonamide, a valuable building block in medicinal chemistry and drug development. The protocol details the nucleophilic substitution reaction between morpholine and dimethylsulfamoyl chloride. This guide is designed for researchers and scientists, offering in-depth explanations of the reaction mechanism, a detailed step-by-step protocol, safety considerations, and analytical characterization methods.

Introduction and Scientific Context

Sulfonamides are a cornerstone functional group in pharmacology, found in a wide array of therapeutic agents, including antibacterial, anti-diabetic, and anti-cancer drugs.[1] The morpholine moiety is also a privileged scaffold in drug discovery, often incorporated to improve physicochemical properties such as solubility and metabolic stability. The combination of these two pharmacophores in N,N-dimethylmorpholine-4-sulfonamide (C₆H₁₄N₂O₃S)[2][3] results in a compound of significant interest for constructing novel chemical entities with potential therapeutic applications.

This application note outlines a reliable and reproducible method for the synthesis of N,N-dimethylmorpholine-4-sulfonamide. The chosen synthetic route is the reaction of morpholine with dimethylsulfamoyl chloride in the presence of a non-nucleophilic base. This approach is efficient and proceeds via a well-understood nucleophilic acyl substitution mechanism.[1]

Reaction Mechanism and Stoichiometry

The core of this synthesis is the reaction between the secondary amine of the morpholine ring and the electrophilic sulfur atom of dimethylsulfamoyl chloride.

Mechanism:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of morpholine acts as a nucleophile, attacking the electron-deficient sulfonyl chloride group.

• Chloride Elimination: This attack forms a tetrahedral intermediate, which then collapses, eliminating a chloride ion as the leaving group.

• Deprotonation: The resulting positively charged nitrogen is deprotonated by a base (in this case, triethylamine), yielding the neutral N,N-dimethylmorpholine-4-sulfonamide product and triethylammonium chloride as a byproduct.

The inclusion of a tertiary amine base, such as triethylamine or pyridine, is crucial. It serves as a scavenger for the hydrochloric acid (HCl) generated during the reaction.[4] This neutralization prevents the protonation of the starting morpholine, which would render it non-nucleophilic and halt the reaction. Driving the equilibrium towards the product side ensures a high yield.

Experimental Protocol

This protocol provides a detailed methodology for the laboratory-scale synthesis of the target compound.

Materials and Reagents

Reagent	CAS No.	Molecular Formula	MW ( g/mol )	Amount	Molar Equiv.
Morpholine	110-91-8	C₄H₉NO	87.12	5.00 g	1.0
Dimethylsulfamoyl Chloride	13360-57-1	C₂H₆ClNO₂S	143.59	8.24 g	1.0
Triethylamine (TEA)	121-44-8	C₆H₁₅N	101.19	6.97 g	1.2
Dichloromethane (DCM)	75-09-2	CH₂Cl₂	84.93	150 mL	-
Saturated NaHCO₃ (aq)	-	-	-	50 mL	-
Brine (Saturated NaCl)	-	-	-	50 mL	-
Anhydrous MgSO₄	7487-88-9	MgSO₄	120.37	~5 g	-

Equipment

• 250 mL three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel (100 mL)

• Thermometer or temperature probe

• Ice-water bath

• Nitrogen or Argon gas inlet

• Separatory funnel (250 mL)

• Rotary evaporator

• Standard laboratory glassware (beakers, graduated cylinders)

Synthetic Procedure

• Reaction Setup: Assemble the three-neck flask with a magnetic stir bar, dropping funnel, and a nitrogen inlet. Place the flask in an ice-water bath.

• Reagent Preparation: In the flask, dissolve morpholine (5.00 g, 57.4 mmol) and triethylamine (6.97 g, 68.9 mmol) in 100 mL of dichloromethane (DCM). Stir the solution under a nitrogen atmosphere and allow it to cool to 0-5 °C.

• Addition of Sulfamoyl Chloride: Dissolve dimethylsulfamoyl chloride (8.24 g, 57.4 mmol) in 50 mL of DCM and add this solution to the dropping funnel.

• Reaction Execution: Add the dimethylsulfamoyl chloride solution dropwise to the stirred morpholine solution over approximately 30-45 minutes. Maintain the internal temperature below 10 °C throughout the addition to control the exothermic reaction. A white precipitate (triethylammonium chloride) will form.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for an additional 2-3 hours to ensure the reaction goes to completion.

• Work-up - Quenching and Extraction:

  • Pour the reaction mixture into a separatory funnel containing 50 mL of deionized water. Shake and separate the layers.

  • Wash the organic layer sequentially with 50 mL of saturated sodium bicarbonate (NaHCO₃) solution and 50 mL of brine.

• Drying and Solvent Removal:

  • Dry the isolated organic layer over anhydrous magnesium sulfate (MgSO₄).

  • Filter off the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by flash column chromatography on silica gel if necessary to yield a pure solid.

Visualization of Experimental Workflow

Caption: Synthetic workflow for N,N-dimethylmorpholine-4-sulfonamide.

Analytical Characterization

To confirm the identity and purity of the synthesized product, the following analytical techniques are recommended:

• ¹H and ¹³C NMR Spectroscopy: To confirm the molecular structure by analyzing the chemical shifts, integration, and coupling patterns of the protons and carbons.

• Mass Spectrometry (MS): To verify the molecular weight of the product. The expected molecular formula is C₆H₁₄N₂O₃S with a molecular weight of 194.25 g/mol .[2][3]

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the characteristic vibrational frequencies of the functional groups, particularly the S=O stretches of the sulfonamide group (typically around 1350 and 1160 cm⁻¹).

Safety and Handling

Adherence to strict safety protocols is mandatory when performing this synthesis.

• Personal Protective Equipment (PPE): Always wear tightly fitting safety goggles, a flame-retardant lab coat, and appropriate chemical-resistant gloves.[5]

• Ventilation: All steps of this procedure must be conducted in a well-ventilated chemical fume hood to avoid inhalation of volatile and corrosive vapors.[6][7][8]

• Reagent-Specific Hazards:

  • Morpholine: A flammable and corrosive liquid with a fish-like odor.[9][10] It can cause severe skin and eye damage.[5] Keep away from ignition sources and use non-sparking tools.[6][7][9]

  • Dimethylsulfamoyl Chloride: A toxic and corrosive substance that is sensitive to moisture.[8] Handle under an inert atmosphere to prevent hydrolysis. In case of contact, rinse the affected area immediately with plenty of water.[8]

  • Triethylamine: A flammable and corrosive liquid with a strong odor.

  • Dichloromethane (DCM): A volatile solvent and a suspected carcinogen. Minimize exposure through inhalation and skin contact.

• Waste Disposal: Dispose of all chemical waste according to local and institutional regulations.[5][9] Aqueous washes should be neutralized before disposal.

By following this detailed guide, researchers can safely and efficiently synthesize N,N-dimethylmorpholine-4-sulfonamide for use in further scientific investigation and drug development endeavors.

References

• Morpholine - SAFETY DATA SHEET. (2025, April 16). Vertex AI Search.
• MATERIAL SAFETY DATA SHEET SDS/MSDS Morpholine CAS No 110-91-8. CDH Fine Chemical.
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• SAFETY DATA SHEET - Dimethylsulfamoyl Chloride. (2025, July 8). Tokyo Chemical Industry.
• Hazardous Substance Fact Sheet - Morpholine. New Jersey Department of Health.
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• Side reactions and byproduct formation in morpholine synthesis. Benchchem.
• Zhu, M., Liu, S., Deng, Z., & Wang, G. (n.d.).
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• Morpholine. Wikipedia.
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• N,N-DIMETHYLMORPHOLINE-4-SULFONAMIDE | CAS 5433-57-8.
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The Role of N,N-Dimethylmorpholine-4-sulfonamide in Modern Chemistry: A Technical Guide

Introduction: The sulfonamide functional group is a cornerstone of modern medicinal chemistry, integral to a wide array of therapeutic agents due to its favorable physicochemical properties and ability to engage in critical hydrogen bonding interactions with biological targets.[1] Within this important class of molecules, N,N-dimethylmorpholine-4-sulfonamide represents a stable, tertiary sulfonamide. This technical guide provides a comprehensive overview of its synthesis, properties, and potential applications, clarifying its role as a synthetic target and building block rather than a direct sulfamoylating agent for the transfer of a sulfamoyl group to other nucleophiles.

Synthesis of N,N-Dimethylmorpholine-4-sulfonamide

The most common and direct method for the synthesis of N,N-disubstituted sulfonamides is the reaction of a secondary amine with a sulfonyl chloride in the presence of a base.[2] In the case of N,N-dimethylmorpholine-4-sulfonamide, this involves the reaction of morpholine with dimethylsulfamoyl chloride.

Reaction Scheme:

Caption: Synthesis of N,N-dimethylmorpholine-4-sulfonamide.

Protocol for the Synthesis of N,N-Dimethylmorpholine-4-sulfonamide

This protocol is a general procedure based on standard methods for sulfonamide synthesis.[2][3]

Materials:

• Morpholine

• Dimethylsulfamoyl chloride

• Triethylamine (or another suitable base like pyridine)

• Dichloromethane (DCM) or Tetrahydrofuran (THF) (anhydrous)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Standard laboratory glassware and magnetic stirrer

• Rotary evaporator

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add morpholine (1.0 equivalent) and anhydrous dichloromethane (DCM). Cool the solution to 0 °C in an ice bath.

• Addition of Base: Add triethylamine (1.1 to 1.5 equivalents) to the cooled solution of morpholine.

• Addition of Sulfamoylating Agent: Slowly add a solution of dimethylsulfamoyl chloride (1.0 to 1.2 equivalents) in anhydrous DCM to the reaction mixture dropwise. Maintain the temperature at 0 °C during the addition.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-12 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up:

  • Quench the reaction by adding water or a saturated aqueous solution of sodium bicarbonate.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to yield pure N,N-dimethylmorpholine-4-sulfonamide.

Physicochemical Properties and Safety Information

Property	Value	Reference
IUPAC Name	N,N-dimethylmorpholine-4-sulfonamide	[4]
CAS Number	5433-57-8	[4]
Molecular Formula	C6H14N2O3S	[4]
Molecular Weight	194.25 g/mol	[4]
Appearance	Expected to be a solid or oil
SMILES	CN(C)S(=O)(=O)N1CCOCC1	[4]
InChIKey	OPFOHHASSCNHHQ-UHFFFAOYSA-N	[4]

Safety and Handling:

N,N-dimethylmorpholine-4-sulfonamide is classified with the following hazards:

• H302: Harmful if swallowed.[4]

• H315: Causes skin irritation.[4]

• H319: Causes serious eye irritation.[4]

• H335: May cause respiratory irritation.[4]

Precautions:

• Handle in a well-ventilated area, preferably in a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid inhalation of dust or vapors.

• Avoid contact with skin and eyes.

• Wash hands thoroughly after handling.

Mechanistic Insights into Sulfonamide Bond Formation

The formation of the sulfonamide bond in N,N-dimethylmorpholine-4-sulfonamide proceeds via a nucleophilic acyl substitution-like mechanism. The nitrogen atom of morpholine acts as the nucleophile, attacking the electrophilic sulfur atom of the dimethylsulfamoyl chloride. The presence of a non-nucleophilic base, such as triethylamine, is crucial to neutralize the hydrochloric acid (HCl) generated during the reaction, driving the equilibrium towards the product.

Caption: General mechanism for sulfonamide bond formation.

Applications and Role in Drug Discovery

While N,N-dimethylmorpholine-4-sulfonamide itself is not a widely reported therapeutic agent, the morpholine-sulfonamide scaffold is a common feature in many biologically active compounds. The morpholine ring can improve the pharmacokinetic properties of a molecule, such as solubility and metabolic stability.

Examples of Morpholine-Containing Sulfonamide Drugs:

• Darunavir: An antiretroviral medication used to treat HIV/AIDS.[5]

• Apricitabine: A nucleoside analog reverse transcriptase inhibitor that has been studied for the treatment of HIV and HBV.

• GSIs (γ-secretase inhibitors): Certain substituted 4-morpholine sulfonamides have been investigated as potential treatments for Alzheimer's disease.[6]

The stability of the N-S bond in N,N-dimethylmorpholine-4-sulfonamide makes it a suitable building block for further chemical modifications, where the morpholine or the dimethylamino group can be part of a larger molecular design.

Conclusion

N,N-dimethylmorpholine-4-sulfonamide is a stable tertiary sulfonamide that is synthesized through the reaction of morpholine with dimethylsulfamoyl chloride. It is not a sulfamoylating agent itself but serves as a valuable example of a stable sulfonamide structure. The morpholine-sulfonamide motif is of significant interest in medicinal chemistry, and understanding the synthesis and properties of compounds like N,N-dimethylmorpholine-4-sulfonamide is crucial for the design and development of new therapeutic agents. Researchers and drug development professionals should consider this compound as a potential building block or a reference compound in their studies of sulfonamide chemistry.

References

• (2018). Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface, 8(4), 194-204.
• Akili, S., Ben Hadda, D., Bitar, Y., Chehna, M. F., Benmebarek, S., Boussaa, S. A., Benmebarek, I. E., Boudraa, M., & Merazig, H. (2020). Design, Synthesis and Characterization of Novel Sulfonamides Derivatives as Anticancer Agent Targeting EGFR TK, and Development of New Methods of Synthesis by Microwave Irradiation.
• (2024). Sulfonamide derivatives: Synthesis and applications.
• (2018).
• (2022). Development of Sulfamoylated 4‑(1-Phenyl‑1H‑1,2,3-triazol-4-yl)
• (2022). Development of Sulfamoylated 4-(1-Phenyl-1H-1,2,3-triazol-4-yl)
• John, A. K., et al. (2010). N-{4-[(3,4-Dimethylphenyl)sulfamoyl]phenyl}acetamide. Acta Crystallographica Section E: Structure Reports Online, 66(11), o2134.
• Zhao, Z., et al. (2016). Substituted 4-morpholine N-arylsulfonamides as γ-secretase inhibitors. European Journal of Medicinal Chemistry, 124, 848-861.

• Matrix Fine Chemicals. (n.d.). N,N-DIMETHYLMORPHOLINE-4-SULFONAMIDE | CAS 5433-57-8. Retrieved from [Link]

• Abdolmohamadi, S., et al. (2021). Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines. RSC Advances, 11(43), 26867-26899.

• PubChem. (n.d.). n,n-Dimethylmorpholine-4-sulfonamide. Retrieved from [Link]

• (2022).
• (2020). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. PMC.
• Winum, J.-Y., et al. (2001). N-(tert-Butoxycarbonyl)-N-[4-(dimethylazaniumylidene)-1,4-dihydropyridin-1-ylsulfonyl]azanide: A New Sulfamoylating Agent. Structure and Reactivity toward Amines. Organic Letters, 3(14), 2241-2243.
• (2004). Industrially applicable process for the sulfamoylation of alcohols and phenols.
• Huang, Z., et al. (2024). Design and Synthesis of Morpholine Sulfonamide Compound and Its Inhibition on Soybean Seed Germination. Chinese Journal of Organic Chemistry, 44(1), 309-315.
• (2021). Chemical methods for N- and O-sulfation of small molecules, amino acids and peptides. Pure.
• Šimková, A. (2025). Medicinal Chemistry Bc. Anna Šimková Sulfinamide Crossover Reaction and. [No source found].
• Okada, M., et al. (2000). Efficient general method for sulfamoylation of a hydroxyl group. Tetrahedron Letters, 41(36), 7047-7051.
• (2023). Synthesis and biological evaluation of sulfamoyl benzamide derivatives as selective inhibitors for h-NTPDases. RSC Advances, 13(30), 20909-20915.
• (2023). Sulfinyl esters: Novel and versatile sulfenylating agents for biologically important thioethers synthesis. Chemical Review and Letters, 6(3), 95-104.
• Fukuyama, T., & Kan, T. (2001). A reliable and easy method for synthesis of nitrogen-containing compounds : Ns-strategy and with high-activity trityl. Journal of Synthetic Organic Chemistry, Japan, 59(12), 1184-1193.
• (2018). Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface, 8(4), 194-204.
• (2021). Synthesis and Aminomethylation of 2-Amino-4-(2-chlorophenyl)-6-(dicyanomethyl)-1,4-dihydropyridine-3,5-dicarbonitrile N-Methylmorpholinium Salt. PMC.
• (2015). (S)-N-(N-(((2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl)sulfamoyl)-5-oxopyrrolidine-2-carboxamide. MDPI.
• (2022). Synthetic exploration of sulfinyl radicals using sulfinyl sulfones.
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• (2025).
• (2023). Synthesis and biological evaluation of sulfamoyl benzamide derivatives as selective inhibitors for h-NTPDases. RSC Publishing.

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• 5. Nature of N-S bond cleavage of 2,3-dihydro-2,2-dimethyl-7-benzofuranyl (di-n-butylaminosulfenyl) (methyl)carbamate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines - PMC [pmc.ncbi.nlm.nih.gov]

procedure for N-sulfonyl formamidine synthesis using sulfonamides

Abstract

N-sulfonyl formamidines (

) are pivotal intermediates in the synthesis of bioactive heterocycles (e.g., pyrimidines, 1,2,3-triazoles) and serve as robust protecting groups for primary sulfonamides. Despite their utility, their synthesis is often over-complicated by outdated protocols using moisture-sensitive halo-iminium salts.

This guide provides a streamlined, atom-economical workflow for generating N-sulfonyl formamidines. We prioritize the DMF-DMA (N,N-Dimethylformamide dimethyl acetal) method due to its "green" profile and operational simplicity, while offering a secondary protocol for Transamination to access diverse amine derivatives.

Mechanistic Insight & Reaction Design[1][2]

The Chemistry of Condensation

The transformation of a primary sulfonamide into an N-sulfonyl formamidine is fundamentally a condensation reaction driven by the elimination of a volatile alcohol (typically methanol).

The industry-standard reagent, DMF-DMA , acts as an "amide acetal." It is an electrophilic source of the methine (

) core.

• Activation: The sulfonamide nitrogen (nucleophile) attacks the electrophilic central carbon of the DMF-DMA.

• Elimination: The resulting tetrahedral intermediate collapses, expelling one molecule of methanol.

• Stabilization: A second molecule of methanol is eliminated to form the

  double bond, yielding the thermodynamically stable conjugated system.

Mechanistic Pathway (Visualization)

The following diagram illustrates the stepwise conversion and the critical "methanol drive" that pushes the equilibrium forward.

Figure 1: Mechanistic pathway of DMF-DMA condensation. The reaction is driven by the entropic benefit of releasing volatile methanol.

Protocol A: The "Gold Standard" Synthesis (DMF-DMA)

Application: General synthesis of

-dimethyl-N'-sulfonyl formamidines. Advantages: Solvent-free option, high atom economy, simple workup (evaporation).

Reagents & Equipment

• Substrate: Primary Sulfonamide (1.0 equiv).

• Reagent: DMF-DMA (1.2 – 1.5 equiv). Note: Slight excess ensures complete conversion.

• Solvent: None (Neat) or Toluene (if substrate is solid/high melting point).

• Equipment: Round-bottom flask, reflux condenser (optional for high-T), rotary evaporator.

Step-by-Step Procedure

• Setup: Charge a dry round-bottom flask with the Sulfonamide (e.g., 10 mmol).

• Addition: Add DMF-DMA (12-15 mmol) directly to the flask.

  • Expert Tip: If the sulfonamide is not soluble, add anhydrous Toluene (3-5 mL per gram of substrate). Toluene aids in the azeotropic removal of methanol.

• Reaction:

  • Method A (Room Temp): Stir at 25°C for 3–12 hours. (Works for electron-deficient sulfonamides).

  • Method B (Thermal): Heat to 90–110°C for 1–3 hours. (Required for sterically hindered or electron-rich sulfonamides).

• Monitoring: Monitor by TLC (Ethyl Acetate/Hexane). The product is usually more polar than the starting sulfonamide but less polar than the baseline. Look for the disappearance of the

  spot.

• Workup:

  • Cool the mixture to room temperature.

  • Connect to a rotary evaporator and remove volatiles (unreacted DMF-DMA and Methanol) under reduced pressure.

• Purification:

  • The residue often solidifies upon cooling.

  • Recrystallization: If necessary, recrystallize from hot Ethanol or Isopropanol.

  • Note: Column chromatography is rarely needed unless the starting material was impure.

Data Validation (Typical Signals)

Analysis	Characteristic Signal	Interpretation
1H NMR	8.0 – 8.5 ppm (s, 1H)	The methine proton ( ) is diagnostic.
1H NMR	2.9 – 3.2 ppm (s, 3H or 6H)	Dimethylamino methyl groups. Often appear as two peaks due to restricted rotation.
IR	~1630 cm	Strong stretching vibration.

Protocol B: Transamination (Derivatization)

Application: synthesizing N-sulfonyl formamidines with complex amine tails (e.g., morpholine, piperidine, or chiral amines) which cannot be made directly via DMF-DMA.

Principle

The dimethylamino group of the product from Protocol A is a good leaving group. Heating it with a secondary amine results in a "swap" (transamination).

Procedure

• Starting Material: Isolate the

  -dimethyl-N'-sulfonyl formamidine from Protocol A.

• Reaction: Dissolve in Toluene or 1,4-Dioxane. Add the target secondary amine (1.1 equiv).

• Conditions: Reflux (100–110°C) for 4–8 hours.

  • Mechanism:[1][2][3][4][5][6][7][8][9] The gaseous dimethylamine is driven off, pushing the equilibrium to the new product.

• Workup: Evaporate solvent. Recrystallize the new formamidine derivative.

Experimental Decision Matrix

Use the following logic flow to determine the correct synthetic route for your target molecule.

Figure 2: Decision matrix for selecting the optimal synthetic pathway based on the target amine moiety.

Troubleshooting & Expertise (E-E-A-T)

Common Failure Modes

• Hydrolysis: N-sulfonyl formamidines are essentially "masked" sulfonamides. In highly acidic aqueous conditions, they hydrolyze back to the starting material.

  • Solution: Store products in a desiccator. Avoid acidic workups.

• Incomplete Reaction (Protocol A):

  • Cause: Methanol buildup inhibits the forward reaction.

  • Solution: Use an open reflux system (with a drying tube) rather than a sealed vessel to allow MeOH vapor to escape, or use a Dean-Stark trap if using Toluene.

Safety & Handling

• DMF-DMA: Flammable liquid and skin irritant. Hydrolyzes in air to release dimethylamine (fishy odor) and DMF. Handle in a fume hood.

• Sulfonamides: Many are bioactive and potential allergens (sulfa allergy).[2][3] Wear double nitrile gloves.

References

• Chandna, N., et al. (2013). "Metal- and solvent-free synthesis of N-sulfonylformamidines."[7] Green Chemistry, 15, 2294.

  • Key Insight: Establishes the solvent-free DMF-DMA protocol as a high-yield green alternative.[7]

• • Key Insight: Provides an alternative oxidative route for substrates incomp

• Organic Chemistry Portal. "Synthesis of N-Sulfonyl Formamidines."

  • Key Insight: General overview of reactivity and functional group tolerance.
• Greene, T.W., & Wuts, P.G.M. "Protective Groups in Organic Synthesis." Key Insight: Validates N-sulfonyl formamidines as protecting groups for primary amines/sulfonamides.

Sources

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• 2. ijpsjournal.com [ijpsjournal.com]
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• 4. Rapid and efficient synthesis of formamidines in a catalyst-free and solvent-free system - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of N-Sulfonyl Formamidines by Direct Condensation between Sulfonamide and Formamide Enabled by a Photogenerated Vilsmeier-Type Reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. Rapid and efficient synthesis of formamidines in a catalyst-free and solvent-free system - RSC Advances (RSC Publishing) DOI:10.1039/D1RA06809A [pubs.rsc.org]

Application Note: Synthesis of Bioactive N-Benzyl-Benzenesulfonamide Derivatives Using 4-Formyl-N-isopropylbenzamide as a Versatile Building Block

Introduction

Sulfonamides are a cornerstone functional group in medicinal chemistry, integral to a wide array of therapeutic agents with antibacterial, anticancer, anti-inflammatory, and antiviral properties.[1][2] The structural versatility of the sulfonamide core allows for fine-tuning of its physicochemical and pharmacokinetic properties, making it a privileged scaffold in drug discovery. This application note provides a detailed, field-proven protocol for the synthesis of a model bioactive N-benzyl-benzenesulfonamide derivative. The synthesis leverages the commercially available building block, 4-Formyl-N-isopropylbenzamide (CAS 5433-57-8), showcasing a robust and versatile two-step synthetic strategy applicable to the generation of diverse compound libraries for drug development professionals.

The chosen synthetic pathway involves an initial reductive amination of the aldehyde, 4-Formyl-N-isopropylbenzamide, followed by N-sulfonylation of the resulting secondary amine. This approach is highly efficient and offers broad substrate scope, allowing for the introduction of various functionalities to explore structure-activity relationships (SAR). The N-benzyl benzenesulfonamide moiety, in particular, is found in compounds reported to exhibit potent biological activities, such as the inhibition of γ-secretase, a key target in Alzheimer's disease research.[3]

Overall Synthetic Strategy

The synthesis is designed as a straightforward and reliable two-step process. The first step is the formation of a secondary amine intermediate via reductive amination. The second step is the coupling of this amine with a sulfonyl chloride to form the final sulfonamide product. This modular approach allows for the independent variation of both the amine and sulfonyl chloride components to generate a library of analogues.

Sources

• 1. Bioactive Sulfonamides Derived from Amino Acids: Their Synthesis and Pharmacological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. par.nsf.gov [par.nsf.gov]

Technical Notes & Optimization

Technical Support Center: Optimization of N,N-Dimethylmorpholine-4-sulfonamide Synthesis

Current Status: Operational Topic: Yield Optimization & Troubleshooting Ticket ID: CHEM-SUP-8821 Assigned Specialist: Senior Application Scientist

Executive Summary

The synthesis of N,N-dimethylmorpholine-4-sulfonamide (also referred to as N,N-dimethyl-4-morpholinesulfonamide) is a nucleophilic substitution reaction at the sulfur center. While conceptually simple, researchers often encounter yield ceilings around 60-70% due to the unique reactivity profile of dimethylsulfamoyl chloride (DMSC) . unlike highly reactive sulfonyl chlorides (e.g., Tosyl chloride), sulfamoyl chlorides are electronically deactivated by the nitrogen lone pair, making them sluggish electrophiles that are simultaneously prone to hydrolysis.

This guide provides a high-fidelity protocol and troubleshooting framework to elevate yields to >90% by addressing the "Hydrolysis vs. Aminolysis" competition.

Module 1: The Core Protocol (Optimized)

Do not rely on generic sulfonamide procedures. The following protocol is optimized specifically for the steric and electronic properties of morpholine and DMSC.

Reagents & Stoichiometry

Reagent	Role	Equiv.	Notes
Morpholine	Nucleophile	1.0	Must be dry; distill over KOH if unsure.
Dimethylsulfamoyl Chloride (DMSC)	Electrophile	1.2 - 1.5	Critical: Fresh bottle or distilled. Degrades to acid over time.
Triethylamine ( )	HCl Scavenger	2.0	Prevents morpholine salt precipitation.
DMAP	Catalyst	0.1	Mandatory for high conversion.
DCM (Anhydrous)	Solvent	[0.2 M]	Dryness is non-negotiable.

Step-by-Step Methodology

• System Prep: Flame-dry a 2-neck round bottom flask under

  flow.

• Charge: Add Morpholine (1.0 eq),

  (2.0 eq), and DMAP (0.1 eq) to anhydrous DCM. Cool to 0 °C .

• Addition: Add DMSC (1.2 eq) dropwise via syringe over 15 minutes. Note: DMSC is less reactive than

  , but controlling the exotherm prevents side-reactions.

• Reaction: Allow to warm to Room Temperature (RT). Stir for 12–16 hours.

  • Checkpoint: If TLC shows starting material remains after 16h, reflux at 40 °C for 2 hours.

• Quench: Add saturated

  solution.

• Workup:

  • Separate organic layer.

  • Wash organic layer with 1M HCl (removes unreacted morpholine, DMAP, and

    ).

  • Wash with sat.

    (removes hydrolyzed dimethylsulfamic acid).

  • Dry over

    , filter, and concentrate.

Module 2: Mechanistic Insight & Visualization

To fix low yields, you must understand the competing pathways. The nitrogen lone pair on the DMSC donates electron density into the S-Cl bond, making the sulfur less electrophilic (

resistant) compared to benzenesulfonyl chlorides.

Reaction Pathway Diagram

Figure 1: Mechanistic pathway highlighting the critical role of the base scavenger and moisture control.

Module 3: Troubleshooting Guide (FAQs)

Q1: My yield is stuck at 50%. TLC shows no starting morpholine, but the mass balance is low. Where is the product?

Diagnosis: You likely lost product during the acid wash or formed the hydrochloride salt during the reaction. The Fix:

• Check pH during workup: The sulfonamide product is neutral, but if your acid wash is too strong (pH < 1), you might protonate the morpholine oxygen or nitrogen (less likely, but possible) or induce solubility in water. Use 0.5M HCl or Citric Acid instead of 1M HCl.

• Salt Crashing: If you didn't use enough

  , morpholine acted as the base, forming Morpholine·HCl. This salt precipitates and is filtered off or lost in the aqueous layer. Ensure 2.0 equivalents of auxiliary base.

Q2: The reaction is extremely slow. After 24h, I still see DMSC and Morpholine.

Diagnosis: DMSC is electronically deactivated. The Fix:

• Add DMAP: This is the "silver bullet." DMAP attacks the DMSC to form a highly reactive N-acylpyridinium-type intermediate, which is then rapidly attacked by morpholine.

• Switch Solvent: Change from DCM to Acetonitrile (MeCN) and reflux at 80 °C. The higher dielectric constant stabilizes the transition state.

Q3: I see a new spot on TLC that isn't product or starting material.

Diagnosis: Hydrolysis of DMSC. The Fix:

• DMSC hydrolyzes to dimethylsulfamic acid (

  ). This is water-soluble but can smear on silica.

• Prevention: Verify the quality of your DMSC. If the liquid is cloudy or has white crystals at the bottom, it has hydrolyzed. Distill it under vacuum before use.

Module 4: Diagnostic Workflow

Use this decision tree to diagnose specific failure modes in your current experiment.

Figure 2: Diagnostic logic for isolating the root cause of yield loss.

References

• BenchChem Technical Support. (2025).[1] Dimethylsulfamoyl chloride | 13360-57-1 - Handling and Hydrolysis Mitigation. BenchChem. Link

• Ko, E. C. F., & Robertson, R. E. (1972). Hydrolysis of Sulfamoyl Chlorides. II. Hydrogen Participation in the Hydrolysis of Diethyl and Methylethylsulfamoyl Chlorides.[2] Canadian Journal of Chemistry, 50(7), 946-951. Link

• Spillane, W. J., et al. (1977). Kinetics of Organic Reactions in Water and Aqueous Mixtures. Journal of the American Chemical Society.[3] (Mechanistic insight on sulfamoyl chloride reactivity). Link

• PubChem. (2025). N,N-Dimethylmorpholine-4-sulfonamide Compound Summary. National Library of Medicine. Link

Disclaimer: This guide is for research purposes only. Always consult Safety Data Sheets (SDS) for Morpholine and Dimethylsulfamoyl chloride before handling, as both are corrosive and toxic.

Sources

• 1. Dimethylsulfamoyl chloride | 13360-57-1 | Benchchem [benchchem.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. pubs.acs.org [pubs.acs.org]

purification of N,N-dimethylmorpholine-4-sulfonamide by column chromatography

The following guide acts as a specialized Technical Support Center for the purification of N,N-dimethylmorpholine-4-sulfonamide (CAS: 5433-57-8). It is designed to address the specific physicochemical challenges of this non-aromatic sulfamide.

Ticket ID: PUR-5433-57-8 Assigned Specialist: Senior Application Scientist, Separation Sciences Status: Active Urgency: High (Common User Pitfalls Detected)

Executive Summary & Molecule Analysis

Users often fail to purify this compound because they treat it like an arylsulfonamide. N,N-dimethylmorpholine-4-sulfonamide lacks a chromophore (benzene ring), rendering it invisible under standard UV (254 nm) . Furthermore, its polarity is often underestimated, leading to poor retention or co-elution with morpholine residues.

Property	Value	Implication for Purification
Structure	Aliphatic Sulfamide	NO UV ABSORBANCE. You must use chemical stains.
Basicity	Neutral (Sulfamide N)	Will not protonate easily; distinct from basic impurities (morpholine).
Polarity	Moderate-High	Requires polar mobile phases (e.g., EtOAc/Hexane or DCM/MeOH).
State	Solid/Viscous Oil	Dry loading on silica is recommended to prevent band broadening.

Pre-Purification Diagnostic Matrix

Before starting the column, consult this table to determine if chromatography is actually necessary.

Symptom	Probable Cause	Recommended Action
TLC Plate is Blank	User relied on UV 254 nm.	CRITICAL: Re-run TLC and dip in Iodine (I₂) or Permanganate (KMnO₄) .
Streak/Tailing on TLC	Residual Morpholine (starting material).	Perform an Acid Wash (1N HCl) on the crude mixture. The product is neutral; morpholine is basic and will move to the aqueous layer.
Product is an Oil	Residual solvent or impurities.	High-vacuum drying (50°C) often induces crystallization. If not, proceed to column.
NMR shows "Doublets"	Rotamers or Dimethylamine salts.	Check 1H NMR at elevated temp. If salts, wash with water.

Standard Operating Procedure (SOP): Flash Chromatography

This protocol assumes a crude mixture containing the target sulfamide and unreacted morpholine.

Phase A: The "Invisible" TLC Optimization

Since the target molecule lacks conjugation, UV detection is useless.

• Stationary Phase: Silica Gel 60 F254 (Aluminum backed).

• Mobile Phase Screening:

  • Start with 100% Dichloromethane (DCM) .

  • Gradually add Methanol (MeOH) (0%

    5%).

  • Target Rf: 0.3 – 0.4 in 95:5 DCM:MeOH.

• Visualization (Mandatory):

  • Iodine Chamber: The morpholine ring usually picks up iodine vapor (brown spots) transiently.

  • KMnO₄ Stain: Permanent yellow/brown spots on purple background.

  • Phosphomolybdic Acid (PMA): Blue-green spots upon heating.

Phase B: Column Packing & Loading

• Solid Load (Recommended): Dissolve crude in minimum DCM, add silica (1:2 ratio), and rotary evaporate to a free-flowing powder. Load this powder on top of the column.

• Liquid Load: If oil, dissolve in minimum DCM. Warning: DCM is a strong solvent; loading too much volume will wash the product down immediately.

Phase C: Elution Gradient

• System: Flash Chromatography (Manual or Automated).

• Cartridge: 12g - 40g Silica (depending on scale).

• Flow Rate: 15-30 mL/min.

Step	Solvent A (DCM)	Solvent B (MeOH)	CV (Column Volumes)	Purpose
Equilibration	100%	0%	3	Wetting the silica.
Load	-	-	-	Dry load injection.
Isocratic Hold	100%	0%	2	Elute non-polar grease/oils.
Gradient	100% 95%	0% 5%	10	Elute Target Sulfamide.
Flush	90%	10%	3	Elute polar impurities.

Troubleshooting Logic (Visualized)

The following diagram illustrates the decision-making process for purifying this specific class of molecule, emphasizing the "Acid Wash" shortcut which often negates the need for a column.

Caption: Workflow prioritizing chemical extraction (Acid Wash) over chromatography due to the basic nature of the primary impurity (morpholine).

Frequently Asked Questions (FAQs)

Q1: I see a spot on TLC, but my fractions are empty on the UV detector. Where is my compound? A: Your compound is likely in the fractions, but the UV detector cannot see it. N,N-dimethylmorpholine-4-sulfonamide has no conjugated system (no benzene ring). You must spot every fraction on a TLC plate and stain it with Iodine or KMnO₄ to locate the product. Pro-tip: If using an automated flash system, set detection to "All Wavelengths" or monitor ELSD (Evaporative Light Scattering Detector) if available.

Q2: Can I use Hexane/Ethyl Acetate instead of DCM/Methanol? A: Yes, but solubility may be an issue. Sulfamides are often sparingly soluble in Hexane. If you choose this system, ensure you use a solid load technique. A typical starting gradient is 20% EtOAc in Hexane, increasing to 80% EtOAc.

Q3: My product is co-eluting with a spot that drags (tails). What is it? A: That is likely unreacted morpholine. Morpholine interacts strongly with the acidic silanols on the silica gel, causing "tailing."

• Fix 1: Add 1% Triethylamine (TEA) to your mobile phase to neutralize the silica.

• Fix 2 (Better): Redissolve your crude in DCM and wash with 1N HCl. The morpholine will protonate and move to the water layer; your sulfamide will stay in the DCM.

Q4: Is the sulfonamide nitrogen acidic? Can I wash with base? A: No. In N,N-dimethylmorpholine-4-sulfonamide, the sulfur is connected to a morpholine nitrogen and a dimethylamine nitrogen. Neither is a "classic" sulfonamide -NH- proton. This is a sulfamide structure (

). It is chemically neutral and stable to mild basic washes (e.g., NaHCO₃), which can be used to remove acidic byproducts like sulfonic acids.

References

• PubChem. (2025).[1][2][3] N,N-dimethylmorpholine-4-sulfonamide | C6H14N2O3S.[1][3][4][5] National Library of Medicine. [Link]

• Bieganowska, M. L., & Petruczynik, A. (1996). Thin-layer and column chromatography of sulfonamides on aminopropyl silica gel. Journal of Planar Chromatography. (Reference for polarity and retention behavior of sulfonamides). [Link]

• Sohn, O. S., et al. (1982).[6] Separation of morpholine and some of its metabolites by high-performance liquid chromatography. Journal of Chromatography A. (Reference for morpholine impurity tracking). [Link]

Sources

• 1. n,n-Dimethylmorpholine-4-sulfonamide | C6H14N2O3S | CID 223610 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N,N-diethylmorpholine-4-sulfonamide | C8H18N2O3S | CID 60708059 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. PubChemLite - N,n-dimethylmorpholine-4-sulfonamide (C6H14N2O3S) [pubchemlite.lcsb.uni.lu]
• 4. N,N-DIMETHYLMORPHOLINE-4-SULFONAMIDE | CAS 5433-57-8 [matrix-fine-chemicals.com]
• 5. matrix-fine-chemicals.com [matrix-fine-chemicals.com]
• 6. Separation of morpholine and some of its metabolites by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of N,N-dimethylmorpholine-4-sulfonamide

Welcome to the technical support hub for the purification of N,N-dimethylmorpholine-4-sulfonamide. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges in isolating this target compound from reaction mixtures, particularly from the common byproduct, morpholine. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols grounded in established chemical principles.

Understanding the Challenge

The synthesis of N,N-dimethylmorpholine-4-sulfonamide often involves the reaction of a sulfonyl chloride with morpholine, or a related synthetic route where morpholine can be a starting material or a degradation product.[1][2] The primary challenge in purification arises from the similar polarities and high water solubility of both the desired sulfonamide product and the residual morpholine reactant. This guide will walk you through strategies to exploit the subtle physicochemical differences between these compounds to achieve high purity.

Frequently Asked Questions (FAQs)

Q1: Why is residual morpholine the most common impurity?

In many synthetic pathways for sulfonamides, an amine is reacted with a sulfonyl chloride.[2][3] If morpholine is used as the amine source, any unreacted starting material will remain in the crude product mixture. Additionally, side reactions or degradation of other reagents can sometimes generate morpholine as a byproduct.

Q2: What are the key physicochemical differences between N,N-dimethylmorpholine-4-sulfonamide and morpholine that can be used for separation?

The primary differences lie in their basicity and molecular weight. Morpholine is a secondary amine and is significantly more basic (pKa of the conjugate acid is ~8.5) than the tertiary amine-like sulfonamide.[4][5] This difference in basicity can be exploited through acidic washes during workup. Additionally, their differing molecular weights and polarities allow for separation via chromatography and recrystallization.

Property	N,N-dimethylmorpholine-4-sulfonamide	Morpholine	Source(s)
Molecular Weight	194.25 g/mol	87.12 g/mol	[6][7][8]
Boiling Point	Not readily available (expected to be high)	~129 °C	[6][9][10]
Basicity	Weakly basic (tertiary sulfonamide)	Basic (secondary amine)	[4]
Water Solubility	Expected to be soluble	Miscible	[4][5][6][10]
logP (Octanol-Water)	-1.0 (Predicted)	-0.86	[5][7]

Q3: What are the primary recommended methods for separating these two compounds?

The most effective methods are:

• Aqueous Workup with Acid Wash: This leverages the basicity of morpholine to convert it into a water-soluble salt, which can then be removed from an organic phase.

• Column Chromatography: This technique separates compounds based on their differential adsorption to a stationary phase, exploiting polarity differences.[11][12][13]

• Recrystallization: This method relies on differences in solubility in a given solvent system at varying temperatures to purify the solid product.[14][15][16]

Separation Workflow

The following diagram outlines the decision-making process for purifying your crude product.

Caption: Decision workflow for purification of N,N-dimethylmorpholine-4-sulfonamide.

Troubleshooting Guide

Problem 1: Column Chromatography yields poor separation.

• Issue: The product and morpholine elute together.

  • Cause: The chosen solvent system (mobile phase) has a polarity that is too high, causing all compounds to move too quickly through the column with little interaction with the stationary phase.[11]

  • Solution: Decrease the polarity of the eluent. Start with a non-polar solvent like hexane and gradually increase the polarity by adding a more polar solvent like ethyl acetate or acetone. Use Thin-Layer Chromatography (TLC) to test various solvent systems beforehand to find one that gives good separation between your product and the morpholine spot. A good target is an Rf value of ~0.3 for your product.

• Issue: The product will not elute from the column.

  • Cause: The mobile phase is not polar enough to displace the highly polar sulfonamide from the polar silica or alumina stationary phase.[11][12]

  • Solution: Gradually increase the polarity of your solvent system. A gradient elution, starting with a less polar system and moving to a more polar one (e.g., from 100% ethyl acetate to 95:5 ethyl acetate:methanol), can be very effective. For very polar compounds, sometimes aqueous normal-phase chromatography (a form of HILIC) can be successful.[17]

Problem 2: Recrystallization is unsuccessful.

• Issue: The product "oils out" instead of forming crystals.

  • Cause: This often occurs when the melting point of the solid is lower than the boiling point of the solvent, or when the crude material is highly impure.[15][16] The compound is coming out of solution above its melting point.

  • Solution: Re-heat the mixture to re-dissolve the oil, then add a bit more solvent and allow it to cool much more slowly.[15] Insulating the flask can help. Alternatively, choose a lower-boiling point solvent or a solvent pair.[16]

• Issue: No crystals form, even after cooling.

  • Cause: Too much solvent was used, and the solution is not saturated enough for crystallization to occur.[15]

  • Solution: Gently heat the solution and evaporate some of the solvent to increase the concentration. Once concentrated, allow it to cool again. If crystals still do not form, try inducing crystallization by scratching the inside of the flask with a glass rod at the meniscus or by adding a seed crystal of the pure compound.[15]

• Issue: The yield after recrystallization is very low.

  • Cause: The chosen solvent is too good at dissolving your compound, even at low temperatures. Some product is inevitably lost in the mother liquor.[16]

  • Solution: Ensure you are using the minimum amount of hot solvent necessary to dissolve the crude product. After cooling to room temperature, placing the flask in an ice bath can help maximize crystal formation. To recover more product, you can try to concentrate the mother liquor and obtain a second crop of crystals, though these may be less pure.

Problem 3: Purity assessment is ambiguous.

• Issue: NMR shows broad peaks, making it difficult to confirm purity.

  • Cause: Residual water or acidic/basic impurities can cause peak broadening, especially for protons near nitrogen atoms.

  • Solution: Ensure your product is thoroughly dried under high vacuum. For NMR analysis, dissolving the sample in a deuterated solvent and adding a drop of D₂O can sometimes sharpen N-H peaks (if present) through exchange, though this is less relevant for your fully substituted sulfonamide. Running an HPLC is a more quantitative method for purity assessment.

• Issue: How do I set up an HPLC method to check purity?

  • Cause: Developing a new analytical method can be challenging.

  • Solution: A reverse-phase HPLC method is generally suitable for these types of polar compounds. A C8 or C18 column with a gradient elution using a mobile phase of acetonitrile and water (often with a small amount of an acid like formic acid to improve peak shape) is a good starting point.[18][19][20][21]

Detailed Experimental Protocols

Protocol 1: Purification via Column Chromatography

This protocol assumes a crude product of ~1 gram containing N,N-dimethylmorpholine-4-sulfonamide and residual morpholine.

• TLC Analysis & Solvent System Selection:

  • Dissolve a small amount of the crude material in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the solution on a silica gel TLC plate.

  • Develop the plate in various solvent systems of increasing polarity (e.g., 100% Hexane, 9:1 Hexane:Ethyl Acetate, 7:3 Hexane:Ethyl Acetate, 100% Ethyl Acetate, 95:5 Ethyl Acetate:Methanol).

  • Visualize the spots using a UV lamp and/or an iodine chamber.

  • Select a solvent system that provides a good separation between the product spot and the more polar morpholine spot (which may stay at the baseline). Aim for an Rf of ~0.3 for the product.

• Column Preparation:

  • Select an appropriate size glass column. For 1g of crude material, a column with a 2-3 cm diameter is suitable.

  • Prepare a slurry of silica gel in the initial, least polar eluting solvent. The amount of silica should be about 50 times the weight of the crude sample (50g silica for 1g crude).[13]

  • Pack the column with the slurry, ensuring no air bubbles are trapped. Allow the silica to settle into a uniform bed.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the chromatography solvent or a slightly more polar solvent if it's not soluble.

  • Alternatively, adsorb the crude product onto a small amount of silica gel by dissolving it in a solvent, adding silica, and evaporating the solvent.

  • Carefully add the dissolved sample or the dry-loaded silica to the top of the packed column.

• Elution and Fraction Collection:

  • Begin eluting the column with the chosen solvent system.

  • Collect the eluent in a series of labeled test tubes (fractions).

  • Monitor the progress of the separation by spotting fractions onto TLC plates and developing them.[11]

  • Once the less polar impurities have eluted, you can gradually increase the polarity of the mobile phase (gradient elution) to elute your more polar product.

• Isolation:

  • Combine the fractions that contain the pure product (as determined by TLC).

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the purified N,N-dimethylmorpholine-4-sulfonamide.

Protocol 2: Purification via Recrystallization

• Solvent Selection:

  • Place a small amount of the crude product into several test tubes.

  • Add a few drops of different solvents or solvent pairs (e.g., isopropanol, ethanol, ethyl acetate, isopropanol/water, ethanol/water) to each tube.[15][22][23]

  • Heat the tubes to see if the solid dissolves completely. A good solvent will dissolve the compound when hot but not when cold.[16]

  • Allow the solutions that dissolved the compound to cool to room temperature and then in an ice bath. The best solvent will yield a good crop of crystals upon cooling.

• Dissolution:

  • Place the bulk of the crude product in an Erlenmeyer flask.

  • Add the chosen solvent in small portions while heating the flask (e.g., on a hot plate) and swirling. Add just enough hot solvent to completely dissolve the solid.[14]

• Hot Filtration (if necessary):

  • If there are insoluble impurities (or if you used decolorizing charcoal), perform a hot gravity filtration through a fluted filter paper into a clean, pre-heated flask to remove them. This step prevents premature crystallization.[15]

• Crystallization:

  • Cover the flask containing the hot, clear solution and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

  • Once the flask has reached room temperature, you can place it in an ice bath to maximize the yield of crystals.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.

  • Allow the crystals to dry on the filter paper with the vacuum running, then transfer them to a watch glass to air dry or dry in a vacuum oven.

References

• China Amines. (n.d.). Morpholine. Retrieved from [Link]

• Cheméo. (n.d.). Morpholine (CAS 110-91-8). Retrieved from [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Column Chromatography. Retrieved from [Link]

• Scribd. (n.d.). Recrystallization of Sulfanilamide. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 8083, Morpholine. Retrieved from [Link]

• Phenomenex. (2025, December 12). Column Chromatography: Principles, Procedure, and Applications. Retrieved from [Link]

• Biotage. (2023, January 30). Very polar compound purification using aqueous normal-phase flash column chromatography. Retrieved from [Link]

• MFA Cameo. (2022, October 19). Morpholine. Retrieved from [Link]

• Reddit. (2022, January 28). Chromatography to separate polar molecules? r/OrganicChemistry. Retrieved from [Link]

• JoVE. (2015, March 4). Video: Column Chromatography: Principle, Separation of Compounds from a Mixture. Retrieved from [Link]

• MDPI. (2018, June 4). Food Sample Preparation for the Determination of Sulfonamides by High-Performance Liquid Chromatography: State-of-the-Art. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 223610, n,n-Dimethylmorpholine-4-sulfonamide. Retrieved from [Link]

• SpringerLink. (2009). Quantitative Analysis of Sulfonamide Residues in Natural Animal Casings by HPLC. Retrieved from [Link]

• Trends in Sciences. (2023, March 15). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Retrieved from [Link]

• Agilent Technologies. (n.d.). Determination of Sulfonamide Residues in Chicken Muscle by Agilent Bond Elut QuEChERS AOAC Kit and HPLC-FLD. Retrieved from [Link]

• PMC. (2021). HPLC-FLD-Based Method for the Detection of Sulfonamides in Organic Fertilizers Collected from Poland. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 60708059, N,N-diethylmorpholine-4-sulfonamide. Retrieved from [Link]

• Unknown Source. (n.d.). Recrystallization.

• ResearchGate. (n.d.). One-Pot Synthesis of Sulfonamides from Primary and Secondary Amine Derived Sulfonate Salts Using Cyanuric Chloride. Retrieved from [Link]

• PubChemLite. (n.d.). N,n-dimethylmorpholine-4-sulfonamide (C6H14N2O3S). Retrieved from [Link]

• Chemistry LibreTexts. (2021, July 31). 23.9: Amines as Nucleophiles. Retrieved from [Link]

• Macmillan Group, Princeton University. (2023, September 28). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Retrieved from [Link]

• UCL Discovery. (n.d.). The Synthesis of Functionalised Sulfonamides. Retrieved from [Link]

• Matrix Fine Chemicals. (n.d.). N,N-DIMETHYLMORPHOLINE-4-SULFONAMIDE | CAS 5433-57-8. Retrieved from [Link]

• Google Patents. (n.d.). US2777844A - Sulfonamide purification process.

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• Google Patents. (n.d.). US6113799A - Process for selective separation of morpholine.
• Google Patents. (n.d.). US5118423A - Method of removing water from a dilute solution of n-methylmorpholine-n-oxide, n-methylmorpholine, or morpholine.

• ResearchSpace@UKZN. (n.d.). An investigation into the potential of NFM, DEG and TEG as replacement solvents for NMP in separation processes. Retrieved from [Link]

• IJARSCT. (2024, November 15). Overview on Design and Synthesis of Sulfonamide Derivative through Condensation of Amino Group Containing Drug. Retrieved from [Link]

• ResearchGate. (2025, August 6). Thermal Reactions of N-Methyl-morpholine-N-oxide (NMMO): A General Method for Separation and Quantification of N-Methyl-morpholine-N-oxide and its Main Degradation Products N-Methylmorpholine and Morpholine by Capillary Electrophoresis (CE). Retrieved from [Link]

• Frontier Research Publication. (2024, February 26). Sulfonamide derivatives: Synthesis and applications. Retrieved from [Link]

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• 4. Morpholine: Chemical Properties, Reactivity and Uses_Chemicalbook [chemicalbook.com]
• 5. Morpholine | C4H9NO | CID 8083 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chinaamines.com [chinaamines.com]
• 7. n,n-Dimethylmorpholine-4-sulfonamide | C6H14N2O3S | CID 223610 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. N,N-DIMETHYLMORPHOLINE-4-SULFONAMIDE | CAS 5433-57-8 [matrix-fine-chemicals.com]
• 9. Morpholine (CAS 110-91-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 10. cameo.mfa.org [cameo.mfa.org]
• 11. orgchemboulder.com [orgchemboulder.com]
• 12. Column Chromatography Guide | Phenomenex [phenomenex.com]
• 13. Video: Column Chromatography: Principle, Separation of Compounds from a Mixture [jove.com]
• 14. scribd.com [scribd.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. rubingroup.org [rubingroup.org]
• 17. biotage.com [biotage.com]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]
• 20. tis.wu.ac.th [tis.wu.ac.th]
• 21. HPLC-FLD-Based Method for the Detection of Sulfonamides in Organic Fertilizers Collected from Poland - PMC [pmc.ncbi.nlm.nih.gov]
• 22. US2777844A - Sulfonamide purification process - Google Patents [patents.google.com]
• 23. Reagents & Solvents [chem.rochester.edu]

degradation products of N,N-dimethylmorpholine-4-sulfonamide under UV light

Subject: N,N-Dimethylmorpholine-4-sulfonamide (DMMS) Under UV Irradiation

Executive Technical Summary

Compound: N,N-Dimethylmorpholine-4-sulfonamide (CAS: 5433-57-8) Molecular Formula:

MW: 194.25 Da[1][2][3]

Degradation Profile: Under UV irradiation (specifically

nm, but observable at 365 nm over extended periods), DMMS undergoes Type I (direct photolysis) and Type II (ROS-mediated) degradation. The sulfamide bond ( ) is the primary chromophore and the weakest structural link. Degradation is accelerated in aqueous media due to hydrolytic synergy and the presence of dissolved oxygen.

Diagnostic Overview: Is Your Sample Degrading?

Before initiating complex MS analysis, use this rapid diagnostic table to correlate physical observations with chemical changes.

Observation	Likely Chemical Event	Key Degradation Product(s)
pH Drop (Acidification)	Extrusion of converting to or Sulfamic acid derivatives.	Sulfur Dioxide, Dimethylsulfamic acid
"Ghost" Peak (M-14)	Oxidative Demethylation of the dimethylamine moiety.	N-methylmorpholine-4-sulfonamide
Yellow Discoloration	Morpholine ring oxidation and subsequent polymerization (radical coupling).	Morpholin-2-one derivatives, Ring-opened aldehydes
Gas Evolution	Homolytic cleavage of the S-N bond followed by desulfonylation.	Nitrogen ( ) or gas

Degradation Pathways & Products (Mechanistic Insight)

As a Senior Application Scientist, I categorize the degradation of DMMS into three distinct mechanistic pathways. Understanding these allows you to predict impurities based on your specific solvent and light source.

Pathway A: S-N Bond Homolysis (The Primary Event)

UV energy excites the sulfonyl group, leading to the homolytic cleavage of the

bond. This is the most energetically favorable pathway.

• Mechanism:

• Fate of Radicals:

  • The Dimethylamino radical (

    ) abstracts a hydrogen to form Dimethylamine (volatile, often lost).

  • The Morpholine-sulfonyl radical usually extrudes

    to form a Morpholine radical , which then forms Morpholine .

• Critical Reference: Sulfonamide bonds are susceptible to photolytic cleavage at 254nm, yielding amine and sulfonic acid fragments [1].

Pathway B: Oxidative Demethylation

In the presence of oxygen, the N-methyl groups are susceptible to radical attack.

• Mechanism:

  -carbon radical formation Peroxy radical Carbinolamine intermediate ( ) Loss of Formaldehyde ( ).

• Product: N-methylmorpholine-4-sulfonamide (m/z 180.2). This is often the most abundant stable impurity in LC-MS.

Pathway C: Morpholine Ring Oxidation

The morpholine ring is not inert. Hydroxyl radicals (

) generated during photolysis attack the ether -carbon.

• Mechanism: Ring opening leads to aliphatic amino-alcohols or lactam formation (Morpholin-3-one).

• Product: (2-hydroxyethyl)glycine derivatives or Morpholin-2-one species.

Visualizing the Degradation Network

The following diagram maps the logical flow from the parent compound to its terminal degradation products.

Caption: Figure 1. Photodegradation pathways of DMMS showing S-N cleavage (dominant) and oxidative demethylation.

Troubleshooting Guide (FAQ)

Q1: I see a new peak at m/z 181 (M+H) in my LC-MS after 4 hours of light exposure. What is it?

Answer: This is the mono-demethylated product (

-methylmorpholine-4-sulfonamide).

• Why: The loss of a methyl group (

  ) results in a mass shift of -14 Da ( neutral mass). In positive mode ESI, this appears as 181 m/z.

• Action: Verify by checking for the loss of formaldehyde in the fragmentation pattern or by using a reference standard of N-methylmorpholine-4-sulfonamide.

Q2: My mass balance is poor (only 80% recovery). Where did the rest go?

Answer: You are likely losing Dimethylamine and Sulfur Dioxide as volatiles.

• Why: Upon S-N bond cleavage (Pathway A), the resulting fragments are small, volatile molecules that escape the liquid phase, especially if the sample vial is not hermetically sealed or if the headspace is large.

• Action: Perform a headspace GC-MS analysis to confirm the presence of volatile amines and SO2.

Q3: The solution turned slightly acidic. Is this normal?

Answer: Yes.

• Why: The extrusion of

  (sulfur dioxide) in an aqueous environment leads to the formation of sulfurous acid ( ) which eventually oxidizes to sulfuric acid ( ). Additionally, the hydrolysis of the sulfamide bond can yield dimethylsulfamic acid.

• Action: Monitor pH during stability testing. If pH stability is critical for your formulation, increase the buffer capacity (e.g., 50mM Phosphate instead of 10mM).

Analytical Protocols

To accurately detect and quantify these products, use the following optimized LC-MS parameters.

Method A: Detection of Polar Degradants (Morpholine, Demethylated species)

• Column: HILIC (Hydrophilic Interaction Liquid Chromatography) or C18-Polar Embedded.

  • Reasoning: The degradation products (Morpholine, Dimethylamine) are highly polar and will elute in the void volume of a standard C18 column.

• Mobile Phase:

  • A: 10mM Ammonium Formate (pH 3.5)

  • B: Acetonitrile

• Gradient: High organic start (95% B) to 50% B.

• Detection: ESI Positive Mode.

Method B: Headspace GC-MS (For Volatiles)

• Target: Dimethylamine, SO2.

• Incubation: 60°C for 15 minutes.

• Column: DB-624 or equivalent (designed for volatile amines).

References

• D'Souza, L., & Day, R. A. (1968). Photolytic cleavage of sulfonamide bonds.[4][5][6][7] Science, 160(3830), 882-883.

• Matrix Fine Chemicals. (n.d.). N,N-Dimethylmorpholine-4-sulfonamide Product Data.

• Dholabhai, P. P., & Yu, H. G. (2012). Exploring the ring-opening pathways in the reaction of morpholinyl radicals with oxygen molecule. The Journal of Physical Chemistry A, 116(26), 7123-7127.[8]

• PubChem. (n.d.). N,N-Dimethylmorpholine-4-sulfonamide Compound Summary.

Sources

• 1. N,N-DIMETHYLMORPHOLINE-4-SULFONAMIDE | CAS 5433-57-8 [matrix-fine-chemicals.com]
• 2. matrix-fine-chemicals.com [matrix-fine-chemicals.com]
• 3. n,n-Dimethylmorpholine-4-sulfonamide | C6H14N2O3S | CID 223610 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Photolytic cleavage of sulfonamide bonds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biodegradation of Photocatalytic Degradation Products of Sulfonamides: Kinetics and Identification of Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. real.mtak.hu [real.mtak.hu]
• 7. Catalyst-free arylation of sulfonamides via visible light-mediated deamination - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Exploring the ring-opening pathways in the reaction of morpholinyl radicals with oxygen molecule - PubMed [pubmed.ncbi.nlm.nih.gov]

overcoming steric hindrance in reactions of dimethylmorpholine sulfonamide

The following technical guide is designed for researchers and medicinal chemists encountering difficulties with the synthesis and derivatization of dimethylmorpholine sulfonamides .

Topic: Overcoming Steric Hindrance in Synthesis & Functionalization Audience: Medicinal Chemists, Process Chemists, R&D Scientists

The Steric Challenge: Anatomy of the Problem

Before troubleshooting, it is critical to understand why this reaction fails. The 2,6-dimethylmorpholine moiety presents a unique conformational challenge.

• The "Steric Wall": The methyl groups at the C2 and C6 positions create significant steric bulk around the nucleophilic nitrogen.

• Isomeric Impact (cis vs. trans):

  • Cis-isomer (Major): The methyl groups are typically equatorial, locking the ring in a chair conformation that shields the nitrogen lone pair.

  • Trans-isomer (Minor): One methyl is axial, creating 1,3-diaxial interactions that destabilize the ring but can paradoxically alter reactivity rates due to ring distortion.

• The Consequence: Standard SN2 attack on sulfonyl chlorides (

  ) is kinetically disfavored compared to unhindered amines (e.g., morpholine), leading to stalled reactions, hydrolysis of the chloride, or low yields.

Troubleshooting Guide: Synthesis (Sulfonylation)

Scenario: You are reacting 2,6-dimethylmorpholine with a sulfonyl chloride and observing <10% conversion or starting material recovery.

Protocol A: The DMAP "Turbocharger" Method

For sterically hindered amines, standard bases (TEA, DIPEA) are insufficient because they only act as proton scavengers. You require nucleophilic catalysis .[1]

Mechanism: 4-Dimethylaminopyridine (DMAP) attacks the sulfonyl chloride faster than the hindered amine, forming a highly reactive N-sulfonylpyridinium intermediate. This intermediate is less sterically demanding and more electrophilic, allowing the hindered dimethylmorpholine to attack.

Optimized Conditions:

Component	Recommendation	Rationale
Solvent	DCM or DCE (Anhydrous)	Polar aprotic; DCE allows higher reflux temp (83°C).
Base	Pyridine (3-5 equiv)	Acts as both solvent/base and weak nucleophilic catalyst.
Catalyst	DMAP (0.1 - 0.5 equiv)	CRITICAL. Must be present to form the active intermediate.
Temperature	Reflux (40°C - 80°C)	Thermal energy is required to overcome the steric barrier.

| Time | 12 - 24 Hours | Hindered kinetics are slow; monitor by LCMS. |

Protocol B: Microwave-Assisted Synthesis

If thermal reflux fails, microwave irradiation can accelerate the reaction rate significantly.

• Vessel: Microwave-safe sealed tube.

• Solvent: Acetonitrile or THF (ensure high dielectric constant for microwave absorption).

• Conditions: 100°C - 120°C for 20-40 minutes.

• Note: Watch for pressure buildup; sulfonyl chlorides can decompose to release

  gas if overheated.

Visualization: Troubleshooting Logic Flow

Caption: Decision tree for troubleshooting low-yielding sulfonylation reactions involving hindered amines.

Advanced Protocol: Cross-Coupling (Buchwald-Hartwig)

Scenario: You need to attach the dimethylmorpholine sulfonamide moiety to an aryl ring, or you are trying to couple 2,6-dimethylmorpholine to an aryl sulfonate.

When SNAr fails due to electron-rich rings or steric hindrance, Palladium-catalyzed C-N coupling is the standard. However, 2,6-dimethylmorpholine is a challenging nucleophile due to the methyl groups near the nitrogen.

Ligand Selection is Key

Standard ligands (BINAP, PPh3) often fail. You must use Buchwald Dialkylbiaryl Phosphine Ligands designed for steric bulk.

• RuPhos: The "Gold Standard" for secondary amines. Excellent for hindered substrates.

• BrettPhos: Use if RuPhos fails; designed for extremely hindered primary amines but effective here.

• XPhos: Good general purpose, but RuPhos is preferred for this specific morpholine.

Recommended Protocol (RuPhos-Pd G4)

• Catalyst: RuPhos-Pd-G4 (1-3 mol%).

• Base: NaOtBu (Sodium tert-butoxide) or LHMDS (Lithium bis(trimethylsilyl)amide). Note: Strong bases are required to deprotonate the amine-Pd complex.[2]

• Solvent: Toluene or 1,4-Dioxane (Anhydrous).

• Temp: 80°C - 100°C.

• Inert Atmosphere: Argon/Nitrogen is mandatory (O2 kills the catalyst).

Directed Ortho Metalation (DoM)

Scenario: You have successfully formed the dimethylmorpholine sulfonamide and want to functionalize the aryl ring.

The dimethylmorpholine sulfonamide group is an excellent Directed Metalation Group (DMG) .

• Advantage: The steric bulk of the dimethylmorpholine forces the sulfonamide oxygen atoms into a specific orientation, often enhancing ortho-lithiation selectivity compared to simpler sulfonamides.

• Reagent:

  -Butyllithium ( -BuLi) or -BuLi at -78°C in THF.

• Outcome: The bulky group protects the sulfur center from nucleophilic attack, directing the lithiation exclusively to the ortho carbon on the aryl ring.

Frequently Asked Questions (FAQs)

Q1: I see two spots on my TLC/LCMS with the same mass. What is happening? A: You are likely separating the cis and trans isomers of the dimethylmorpholine sulfonamide.

• Commercial 2,6-dimethylmorpholine is often a mixture (approx. 70:30 cis:trans).

• The sulfonamide products will retain this ratio.

• Solution: If single-isomer purity is required, purchase pure cis-2,6-dimethylmorpholine starting material, or separate the sulfonamides via flash chromatography (the trans isomer is usually more polar/slower eluting due to the axial methyl group exposing the polar region).

Q2: My sulfonyl chloride hydrolyzes before reacting with the amine. How do I fix this? A: This is a classic symptom of steric hindrance slowing the desired reaction, allowing trace water to compete.

• Dry Solvents: Ensure DCM/Pyridine is distilled or from a fresh septum-sealed bottle.

• Reverse Addition: Add the sulfonyl chloride slowly to a solution of the amine + base + DMAP. This ensures the amine is ready to intercept the active intermediate.

• Switch Reagents: Convert the sulfonyl chloride to a Pentafluorophenyl (PFP) sulfonate . PFP esters are stable to water but highly reactive toward amines, especially when catalyzed by TBD (Triazabicyclodecene).

Q3: Can I use inorganic bases like

? A: Generally, no. Inorganic bases are poorly soluble in organic solvents used for sulfonylation (DCM, THF). For hindered amines, you need a homogeneous base (DIPEA, TEA, Pyridine) to ensure rapid proton transfer. If you must use , use DMF as a solvent and add 18-crown-6 ether, but expect slower kinetics.

Mechanism Visualization: DMAP Catalysis

Understanding the intermediate helps in troubleshooting.

Caption: The catalytic cycle of DMAP-mediated sulfonylation. The intermediate reduces the activation energy required for the hindered amine to react.

References

• DMAP Catalysis Mechanism

  • Hurevich, M., et al. (2017).[3] "DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support."[3] Beilstein Journal of Organic Chemistry, 13, 825–830. Link

  • Note: Validates the necessity of DMAP for hindered/weak nucleophiles.

• Buchwald-Hartwig Coupling of Hindered Amines

  • Ruiz-Castillo, P., & Buchwald, S. L. (2016). "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions." Chemical Reviews, 116(19), 12564–12649. Link

  • Note: The authoritative review on ligand selection (RuPhos/BrettPhos)

• Conformational Analysis of Dimethylmorpholine

  • Bennett, F., et al. (2018). "cis-2,6-Dimethylmorpholine."[4][5] Encyclopedia of Reagents for Organic Synthesis. Link

  • Note: Details the thermodynamic stability and reactivity differences of cis/trans isomers.

• Alternative Leaving Groups (PFP Esters)

  • Caddick, S., et al. (2004). "Pentafluorophenyl sulfonates: a new class of stable, reactive sulfonylation reagents." Tetrahedron Letters, 45(11), 2363-2366. Link

Sources

• 1. 4-Dimethylaminopyridine (DMAP) [commonorganicchemistry.com]
• 2. jk-sci.com [jk-sci.com]
• 3. researchgate.net [researchgate.net]
• 4. cis-2,6-Dimethylmorpholine | CAS#:6485-55-8 | Chemsrc [chemsrc.com]
• 5. US4504363A - Preparation of cis-2,6-dimethylmorpholine - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Technical Comparison Guide: Mass Spectrometry Fragmentation of Methyl 2-phenylpropanoate (CAS 5433-57-8)

Executive Summary

Objective: This guide provides a definitive technical analysis for differentiating Methyl 2-phenylpropanoate (CAS 5433-57-8) from its structural isomers using Electron Ionization (EI) Mass Spectrometry.

Core Insight: While CAS 5433-57-8, Methyl 3-phenylpropanoate, and Ethyl phenylacetate share the same molecular formula (

, MW 164.2), they exhibit distinct fragmentation fingerprints driven by carbocation stability and specific rearrangement mechanisms.

• CAS 5433-57-8: Characterized by a base peak at m/z 105 (secondary benzylic cation).

• Methyl 3-phenylpropanoate: Characterized by a base peak at m/z 104 (McLafferty rearrangement product).

• Ethyl phenylacetate: Characterized by a base peak at m/z 91 (Tropylium ion).

Chemical Profile & Structural Context[1][2][3][4][5][6][7][8]

Property	Product: Methyl 2-phenylpropanoate	Isomer A: Methyl 3-phenylpropanoate	Isomer B: Ethyl phenylacetate
CAS	5433-57-8	103-25-3	101-97-3
Structure
Key Feature	Branched alpha-carbon	Linear alkyl chain	Ethyl ester group
Mechanistic Driver	Secondary Carbocation Stability	McLafferty Rearrangement	Primary Benzylic Cleavage

Fragmentation Mechanics of CAS 5433-57-8

The fragmentation of Methyl 2-phenylpropanoate is dominated by

-cleavage initiated by the ionization of the carbonyl oxygen or the aromatic ring.

Primary Pathway: Formation of the Secondary Benzylic Cation (m/z 105)

Unlike its isomers, CAS 5433-57-8 possesses a methyl group on the benzylic carbon. Upon ionization, the bond between the carbonyl carbon and the alpha-carbon is susceptible to cleavage.

• Ionization:

  (m/z 164).
• -Cleavage: The ester moiety ( ) is lost.

• Result: Formation of the 1-phenylethyl cation (

  ) at m/z 105 .

Why this dominates: The resulting carbocation is secondary benzylic, which is significantly more stable than the primary benzylic cation (m/z 91) formed by ethyl phenylacetate. Consequently, m/z 105 is the base peak (100% relative abundance).

Secondary Pathway: Methoxy Loss (m/z 133)

A minor pathway involves the loss of the methoxy radical (

, 31 Da) from the ester group, yielding the acylium ion ( ) at m/z 133 .

Absence of McLafferty Rearrangement

A critical diagnostic feature is the absence of a strong m/z 104 peak. The McLafferty rearrangement requires a

-hydrogen relative to the carbonyl group. In CAS 5433-57-8, the side chain has no -hydrogens.[1] The ortho-hydrogens on the phenyl ring are geometrically constrained (requiring a 5-membered transition state rather than the favored 6-membered state), making this pathway negligible.

Comparative Performance Analysis (Differentiation Guide)

This section details how to distinguish CAS 5433-57-8 from its closest "alternatives" (isomers) in a drug development or QC setting.

Table 1: Diagnostic Ion Abundance Comparison

m/z Ion	Identity	Methyl 2-phenylpropanoate (CAS 5433-57-8)	Methyl 3-phenylpropanoate (Isomer A)	Ethyl phenylacetate (Isomer B)
164	Molecular Ion ( )	Distinct (~20-30%)	Distinct (~30%)	Distinct (~20%)
105		100% (Base Peak)	~30-40%	<10%
104	Styrene radical cation	<5% (Negligible)	100% (Base Peak)	<5%
91	Tropylium ( )	~20-40%	~60%	100% (Base Peak)
77	Phenyl cation ( )	~15%	~15%	~15%

Analysis of Alternatives

• Alternative A (Methyl 3-phenylpropanoate): The presence of the ethylene bridge (

  ) allows for a classic McLafferty Rearrangement , transferring a hydrogen from the benzylic position to the carbonyl oxygen. This ejects a neutral molecule (Methyl acetate enol, MW 74) and leaves a stable styrene radical cation at m/z 104 .

  • Differentiation Rule: If m/z 104 > m/z 105, it is Methyl 3-phenylpropanoate.

• Alternative B (Ethyl phenylacetate): This molecule cleaves at the benzylic position to lose the entire carboethoxy group (

  , MW 73). This generates the primary benzylic cation, which rearranges to the stable Tropylium ion (m/z 91) .

  • Differentiation Rule: If m/z 91 is the base peak and m/z 105 is weak, it is Ethyl phenylacetate.

Visualization of Fragmentation Pathways[9]

Diagram 1: Fragmentation Tree of CAS 5433-57-8

This diagram illustrates the dominant pathway leading to the diagnostic m/z 105 peak.

Caption: Primary fragmentation pathway of Methyl 2-phenylpropanoate showing the formation of the stable secondary benzylic cation (m/z 105).

Diagram 2: Isomer Identification Logic Flow

A decision tree for researchers to rapidly identify the correct isomer from spectral data.

Caption: Logic flow for distinguishing C10H12O2 isomers based on base peak abundance.

Experimental Protocol (Self-Validating System)

To replicate these results and ensure data integrity, follow this standardized GC-MS protocol.

1. Sample Preparation:

• Solvent: Dilute 1 µL of sample in 1 mL of HPLC-grade Dichloromethane or Methanol.

• Concentration: Target 10-50 ppm to prevent detector saturation (which can skew isotope ratios).

2. GC Parameters:

• Column: DB-5MS or equivalent (30m x 0.25mm x 0.25µm). Non-polar stationary phases are preferred for ester separation.

• Carrier Gas: Helium at 1.0 mL/min (constant flow).

• Temperature Program:

  • Initial: 60°C (hold 1 min).

  • Ramp: 15°C/min to 280°C.

  • Hold: 3 min.

• Note: CAS 5433-57-8 typically elutes before Methyl 3-phenylpropanoate due to the branched structure reducing Van der Waals interactions compared to the linear isomer.

3. MS Parameters (EI Source):

• Ionization Energy: 70 eV (Standard).[2]

• Source Temp: 230°C.

• Scan Range: m/z 40-300.

• Solvent Delay: 3.0 min (essential to protect filament).

4. Validation Check:

• Verify the m/z 164 molecular ion is visible.

• Check the ratio of m/z 105 to m/z 77. For CAS 5433-57-8, m/z 105 should be >5x the intensity of m/z 77.

References

• National Institute of Standards and Technology (NIST). Methyl 3-phenylpropionate Mass Spectrum (Isomer Comparison). NIST Mass Spectrometry Data Center.[3][4][5][2][6] Available at: [Link]

• National Institute of Standards and Technology (NIST). Ethyl Phenylacetate Mass Spectrum (Isomer Comparison). NIST Mass Spectrometry Data Center.[3][4][5][2][6] Available at: [Link]

• PubChem. Methyl 2-phenylpropanoate (CAS 5433-57-8) Compound Summary. National Library of Medicine. Available at: [Link]

• Doc Brown's Chemistry. Mass Spectrometry Fragmentation Patterns: Esters and Alkylbenzenes. Available at: [Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. Methyl 3-phenylpropionate | C10H12O2 | CID 7643 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Ethylphenyl acetate [webbook.nist.gov]
• 4. 2-Propenoic acid, 3-phenyl-, methyl ester [webbook.nist.gov]
• 5. Ethyl phenylacetate | C10H12O2 | CID 7590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Propanoic acid, 2-methyl-, 3-phenylpropyl ester [webbook.nist.gov]

A Comparative Guide to the Nucleophilicity of N,N-Dimethylmorpholine-4-sulfonamide and Morpholine

For Researchers, Scientists, and Drug Development Professionals

Prepared by a Senior Application Scientist, this guide provides an in-depth comparison of the nucleophilic character of N,N-dimethylmorpholine-4-sulfonamide and morpholine. By examining their structural and electronic properties, supported by experimental data and established chemical principles, this document aims to inform rational decision-making in reaction design and drug development.

Executive Summary: A Tale of Two Nitrogens

At first glance, N,N-dimethylmorpholine-4-sulfonamide and morpholine share a common structural motif: the morpholine ring. However, the substitution on the nitrogen atom dramatically alters its electronic environment, leading to a profound difference in their nucleophilicity. Morpholine, a secondary amine, is a moderately strong nucleophile frequently employed in organic synthesis.[1][2][3][4] In stark contrast, N,N-dimethylmorpholine-4-sulfonamide, a sulfonamide, exhibits significantly diminished nucleophilicity. This guide will dissect the underlying principles governing this difference and provide the context for their application in chemical synthesis.

Structural and Electronic Analysis

The nucleophilicity of an amine is primarily determined by the availability of the lone pair of electrons on the nitrogen atom. Any structural feature that withdraws electron density from the nitrogen will decrease its ability to act as a nucleophile.

Morpholine: A Bench-Standard Secondary Amine

Morpholine is a heterocyclic compound featuring both an amine and an ether functional group.[1] The oxygen atom in the morpholine ring exerts an inductive electron-withdrawing effect, which renders morpholine less basic and less nucleophilic than structurally similar secondary amines like piperidine.[1][2][3][5] Despite this, the nitrogen lone pair in morpholine remains sufficiently available to participate in a wide range of nucleophilic reactions.[1][4]

dot graph TD { rankdir="LR"; node [shape=plaintext]; subgraph "Morpholine" Morpholine_structure [label=<>]; end subgraph "Electronic Effects" Inductive_Effect [label="Inductive Effect:\nEther oxygen withdraws\nelectron density from the\nnitrogen, reducing its\nnucleophilicity compared\nto piperidine."]; end Morpholine_structure --> Inductive_Effect; } caption="Chemical structure of Morpholine and the key electronic effect influencing its nucleophilicity."

N,N-Dimethylmorpholine-4-sulfonamide: The Impact of the Sulfonyl Group

In N,N-dimethylmorpholine-4-sulfonamide, the morpholine nitrogen is directly attached to a sulfonyl group (-SO₂-). This group is a powerful electron-withdrawing moiety due to the high electronegativity of the oxygen atoms and the sulfur atom.[2][3][6] The strong inductive and resonance effects of the sulfonyl group drastically reduce the electron density on the nitrogen atom, making its lone pair significantly less available for donation to an electrophile. Consequently, sulfonamides are generally considered to be poor nucleophiles.[7]

dot graph TD { rankdir="LR"; node [shape=plaintext]; subgraph "N,N-Dimethylmorpholine-4-sulfonamide" Sulfonamide_structure [label=<>]; end subgraph "Electronic Effects" Sulfonyl_Effect [label="Strong Electron-Withdrawing Sulfonyl Group:\n- Inductive effect of two oxygen atoms.\n- Resonance delocalization of the nitrogen\nlone pair into the S-O bonds.\nThis severely diminishes the nitrogen's nucleophilicity."]; end Sulfonamide_structure --> Sulfonyl_Effect; } caption="Chemical structure of N,N-Dimethylmorpholine-4-sulfonamide and the dominant electronic effect on its nucleophilicity."

Quantitative Comparison of Nucleophilicity

A quantitative measure of nucleophilicity can be obtained through various experimental methods, including the determination of pKa values of the conjugate acids and the use of nucleophilicity scales such as Mayr's scale.

Compound	pKa of Conjugate Acid	Mayr's Nucleophilicity Parameter (N)	Nucleophilicity Assessment
Morpholine	8.36[1]	15.65 (in MeCN)[5]	Moderate Nucleophile
N,N-Dimethylmorpholine-4-sulfonamide	Not available in searched literature	Not available in searched literature	Very Weak Nucleophile (inferred)

Causality Behind the Data:

• Mayr's Nucleophilicity Scale: This scale provides a quantitative ranking of nucleophiles based on their reaction rates with a series of standard electrophiles.[9][10][11] A higher N value corresponds to a stronger nucleophile. Morpholine's N value of 15.65 in acetonitrile places it as a reasonably reactive nucleophile.[5] While a value for N,N-dimethylmorpholine-4-sulfonamide is not listed in the available databases, the N values for sulfonamide anions (which are significantly more nucleophilic than the neutral sulfonamides) are in the range of 15-22.[12] This suggests that the neutral N,N-dimethylmorpholine-4-sulfonamide would have a drastically lower N value, confirming its poor nucleophilicity.

Experimental Protocol for Comparative Nucleophilicity Measurement

To empirically determine and compare the nucleophilicity of morpholine and N,N-dimethylmorpholine-4-sulfonamide, a competitive reaction experiment can be designed. This protocol provides a framework for such an investigation.

Objective: To qualitatively and semi-quantitatively compare the nucleophilic reactivity of morpholine and N,N-dimethylmorpholine-4-sulfonamide towards a common electrophile.

Materials:

• Morpholine

• N,N-dimethylmorpholine-4-sulfonamide

• A suitable electrophile (e.g., benzyl bromide or a colored electrophile like 2,4-dinitrochlorobenzene for easier monitoring)

• An appropriate aprotic solvent (e.g., acetonitrile or DMF)

• Internal standard for quantitative analysis (e.g., dodecane)

• Analytical instruments: Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC)

Methodology:

• Reaction Setup: In a reaction vessel, dissolve one equivalent of the chosen electrophile in the aprotic solvent.

• Competitive Nucleophilic Addition: To this solution, add a mixture of one equivalent of morpholine and one equivalent of N,N-dimethylmorpholine-4-sulfonamide simultaneously. The use of equimolar amounts of the nucleophiles ensures a fair competition for the electrophile.

• Reaction Monitoring: Stir the reaction mixture at a controlled temperature (e.g., room temperature or slightly elevated) and monitor its progress over time by taking aliquots at regular intervals.

• Quenching and Workup: Quench the reaction in the aliquots by adding a suitable reagent (e.g., water or a dilute acid) and extract the organic components.

• Analysis: Analyze the composition of the reaction mixture in each aliquot using GC-MS or HPLC. Identify and quantify the unreacted starting materials and the product(s) formed from the reaction of the electrophile with each nucleophile.

dot graph G { layout=dot; rankdir=TB; node [shape=box, style=rounded]; A [label="Prepare Electrophile Solution"]; B [label="Add Equimolar Mixture of\nMorpholine and\nN,N-Dimethylmorpholine-4-sulfonamide"]; C [label="Monitor Reaction Progress\n(Aliquot Sampling)"]; D [label="Quench and Workup Aliquots"]; E [label="Analyze by GC-MS or HPLC"]; F [label="Determine Product Ratio and\nRelative Reaction Rates"]; A -> B -> C -> D -> E -> F; } caption="Workflow for a competitive reaction to compare nucleophilicity."

Expected Outcome and Interpretation:

It is anticipated that the reaction will overwhelmingly favor the formation of the product derived from the reaction with morpholine. The concentration of the N,N-dimethylmorpholine-4-sulfonamide-derived product is expected to be negligible or significantly lower. The ratio of the two products will provide a semi-quantitative measure of the relative nucleophilicity of the two compounds under the specific reaction conditions.

Implications for Drug Development and Organic Synthesis

The profound difference in nucleophilicity between morpholine and N,N-dimethylmorpholine-4-sulfonamide has significant practical implications:

• In Organic Synthesis: Morpholine is a versatile building block and a common reagent for introducing a morpholinyl moiety via nucleophilic substitution or for the formation of enamines.[1][2][3] Conversely, the nitrogen in N,N-dimethylmorpholine-4-sulfonamide is essentially non-nucleophilic, making it unsuitable for such transformations. The sulfonamide group is often used as a protecting group for amines precisely because of its ability to deactivate the nitrogen.

• In Drug Development: The morpholine ring is a privileged scaffold in medicinal chemistry, often incorporated to improve pharmacokinetic properties.[13] The basic nitrogen of morpholine can form salt bridges with biological targets. In contrast, the sulfonamide group is also a common pharmacophore, but it primarily acts as a hydrogen bond donor and a rigid linker, with the nitrogen being non-basic and non-nucleophilic. The choice between incorporating a morpholine or a sulfonamide derivative will therefore be dictated by the desired interactions with the biological target and the required physicochemical properties of the drug candidate.

Conclusion

The nucleophilicity of N,N-dimethylmorpholine-4-sulfonamide is drastically lower than that of morpholine. This difference is a direct consequence of the powerful electron-withdrawing nature of the sulfonyl group attached to the nitrogen in the sulfonamide, which severely reduces the availability of the nitrogen's lone pair of electrons. This fundamental chemical principle is reflected in the available experimental data for related compounds and has profound implications for the use of these two molecules in organic synthesis and drug design. Researchers should select morpholine when a moderate secondary amine nucleophile is required and consider the N,N-dimethylmorpholine-4-sulfonamide scaffold when a non-nucleophilic, hydrogen-bonding moiety is desired.

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A Comparative Guide to the Electrochemical Window of Morpholine Sulfonamide Electrolytes

For researchers and professionals in drug development and advanced materials, the selection of a suitable electrolyte is paramount to the success of electrochemical applications. The electrochemical window (EW), the potential range within which an electrolyte remains stable without being oxidized or reduced, is a critical parameter governing the operational limits of devices like high-energy batteries and sensors.[1][2][3] This guide provides an in-depth comparison of the electrochemical window of electrolytes based on morpholinium cations and sulfonamide-based anions, benchmarked against common alternatives. We will delve into the structural rationale for their electrochemical stability and provide a robust, self-validating protocol for experimental determination.

The Critical Role of the Electrochemical Window

An electrolyte's stability is confined by its cathodic and anodic limits. The cathodic limit is the potential at which the electrolyte's cations are reduced, while the anodic limit is where the anions are oxidized.[4] The difference between these two points defines the electrochemical window.[5] A wider window is highly desirable as it allows for higher operating voltages, which is crucial for developing high-energy density storage systems.[6] Conversely, if the operating potential exceeds the electrolyte's stability window, the electrolyte will decompose, leading to performance degradation and potential safety hazards.[2] The structure of the constituent ions—both the cation and the anion—plays a definitive role in establishing these electrochemical limits.[7]

Morpholinium and Sulfonamide-Based Ionic Liquids: A Profile

Ionic liquids (ILs) are salts that are liquid at or near room temperature and are prized for their unique properties, including negligible vapor pressure, high thermal stability, and often wide electrochemical windows.[2][8]

Morpholinium Cations: The morpholinium cation, derived from morpholine, is a heterocyclic amine. The presence of the oxygen atom in the morpholine ring is suggested to widen the electrochemical stability window and enhance ionic conductivity compared to some other heterocyclic cations.[8]

Sulfonamide-Based Anions: Sulfonamide-based anions, particularly the bis(trifluoromethanesulfonyl)imide ([TFSI]⁻) and bis(fluorosulfonyl)imide ([FSI]⁻) anions, are widely used in high-performance electrolytes.[5][9] Their chemical structure, featuring strong electron-withdrawing groups, imparts significant oxidative stability, pushing the anodic limit to higher potentials.[7] The combination of a stable morpholinium-type cation with a robust sulfonamide-based anion presents a compelling option for a high-stability electrolyte.

Experimental Determination of the Electrochemical Window

To ensure trustworthiness and reproducibility, a standardized and carefully controlled experimental protocol is essential. Cyclic Voltammetry (CV) is the most common and effective technique for determining the electrochemical window of an electrolyte.[1][7]

Detailed Protocol: Cyclic Voltammetry for Ionic Liquid Electrolytes

This protocol describes a self-validating system for accurately measuring the electrochemical stability of an ionic liquid.

I. Pre-Measurement Preparation (Critical for Accuracy):

• Electrolyte Dehydration: Dry the ionic liquid electrolyte under a high vacuum at an elevated temperature (e.g., 100 °C) for at least 36 hours. The presence of water and dissolved oxygen can significantly narrow the measured electrochemical window, and their removal is crucial for an accurate assessment.[3][10]

• Cell Assembly: Assemble a three-electrode electrochemical cell inside an inert atmosphere glovebox (e.g., argon-filled) to prevent atmospheric contamination.

• Electrode Selection & Polishing:

  • Working Electrode (WE): A glassy carbon macro-electrode (e.g., 3 mm diameter) is a common choice due to its wide potential range and inertness.[11] Before each experiment, polish the WE surface with alumina slurry of decreasing particle size (e.g., 1.0, 0.3, and 0.05 µm), followed by rinsing with a suitable solvent (e.g., acetone) and drying under vacuum. This ensures a clean, reproducible surface.

  • Counter Electrode (CE): A platinum coil or rod is typically used. Its surface area should be larger than that of the WE.[10]

  • Reference Electrode (RE): A non-aqueous Ag/Ag⁺ electrode or a silver wire can be used as a quasi-reference electrode.[10] While the absolute potential values will shift depending on the reference, the width of the electrochemical window (the difference between anodic and cathodic limits) is independent of the reference electrode choice.[12]

II. Electrochemical Measurement:

• Instrument Setup: Connect the three-electrode cell to a potentiostat.

• Degassing: Transfer the prepared electrolyte solution into the airtight cell and ensure it is thoroughly degassed.[10]

• Cyclic Voltammetry Parameters:

  • Scan Range: Start with a wide potential range (e.g., -3.0 V to +3.0 V vs. Ag/Ag⁺) and adjust as needed.

  • Scan Rate: A scan rate of 10 to 100 mV/s is typical. A rate of 10 mV/s is often used for initial characterization.[13]

  • Cycles: Perform at least 2-3 cycles.

• Data Acquisition: Record the current response as a function of the applied potential. The resulting plot is a cyclic voltammogram.

III. Data Interpretation:

• Identifying the Limits: The electrochemical window is determined by identifying the potentials at which a significant, non-reversible increase in current occurs. This indicates the onset of electrolyte oxidation (anodic limit) or reduction (cathodic limit).

• Cut-off Current Density: Define a threshold or "cut-off" current density (e.g., 0.1 or 0.5 mA/cm²) to objectively determine the potential limits. The potential at which the current density reaches this threshold on the anodic and cathodic scans defines the respective limits of the window.

Workflow Diagram

Caption: Experimental workflow for determining the electrochemical window.

Comparative Analysis of Electrochemical Windows

The choice of cation and anion directly dictates the electrochemical stability of an ionic liquid. The cation typically sets the cathodic (reductive) limit, while the anion sets the anodic (oxidative) limit.[7] Below is a comparison of a morpholinium-based electrolyte with two common alternatives: an imidazolium-based ionic liquid and a conventional carbonate-based electrolyte.

Electrolyte System	Cation	Anion	Cathodic Limit (E_red) vs. Ag/AgCl	Anodic Limit (E_ox) vs. Ag/AgCl	Electrochemical Window (EW)	Reference(s)
Morpholinium Sulfonamide (IL)	[MOEMMor]⁺ ¹	[TFSI]⁻ ²	≈ -2.8 V	≈ +2.8 V	≈ 5.6 V	[7]
Imidazolium Sulfonamide (IL)	[EMIm]⁺ ³	[TFSI]⁻ ²	≈ -2.7 V	≈ +2.8 V	≈ 5.5 V	[7]
Conventional Carbonate	Li⁺	PF₆⁻	≈ -3.1 V vs Li/Li⁺ ⁴	≈ +1.1 V vs Li/Li⁺ ⁴	≈ 4.2 V	[14]

¹ [MOEMMor]⁺: 2-(2-Methoxyethoxy)-N-methyl-N-ethylmorpholinium ² [TFSI]⁻: Bis(trifluoromethylsulfonyl)imide ³ [EMIm]⁺: 1-Ethyl-3-methylimidazolium ⁴ Note: Carbonate electrolyte limits are typically reported vs. Li/Li⁺. The absolute values are not directly comparable to the Ag/AgCl reference, but the total window width (EW) provides a valid comparison of stability range.

Discussion of Performance

• Morpholinium vs. Imidazolium: The data shows that the morpholinium-based IL ([MOEMMor][TFSI]) exhibits a slightly wider electrochemical window than its popular imidazolium-based counterpart ([EMIm][TFSI]).[7] The primary difference lies in the cathodic stability, where the morpholinium cation shows a marginally lower reduction potential (is more resistant to reduction).[7] The anodic limit for both is nearly identical, as it is dictated by the same robust [TFSI]⁻ anion.[7] This suggests that for applications requiring high cathodic stability, the morpholinium cation may offer a slight advantage.

• Ionic Liquids vs. Conventional Carbonates: Both ionic liquids demonstrate a significantly wider electrochemical window than the conventional LiPF₆ in ethylene carbonate/diethyl carbonate (EC/DEC) electrolyte.[7][14] The anodic stability of the carbonate solvent is a well-known limitation, with decomposition occurring around 4.2 V vs. Li/Li⁺.[14] The superior oxidative stability of the [TFSI]⁻ anion allows IL-based systems to operate at much higher potentials, making them suitable for next-generation high-voltage battery chemistries.

Structure-Stability Relationship

The electrochemical stability is intrinsically linked to the molecular structure of the ions.

Caption: Influence of ion structure on electrochemical stability.

Conclusion and Outlook

This guide demonstrates that electrolytes based on morpholinium cations and sulfonamide anions possess wide electrochemical stability windows, often exceeding 5.5 V.[7] Comparative analysis reveals that morpholinium cations can offer slightly enhanced cathodic stability over commonly used imidazolium cations, making them attractive candidates for advanced electrochemical systems. Both ionic liquid systems significantly outperform conventional carbonate electrolytes, particularly in terms of anodic stability, which is a critical factor for the development of high-voltage energy storage devices.

The provided experimental protocol offers a reliable framework for researchers to validate and compare the electrochemical performance of novel electrolytes. As the demand for safer, higher-performance electrochemical devices grows, the rational design of electrolytes based on stable moieties like morpholinium and sulfonamides will continue to be a key area of research and development.

References

• How can I determine the electrochemical window of an ionic liquid using cyclic voltammetry? What reference electrode should be used? (2015). ResearchGate. Available at: [Link]

• Ismail, M., & D. R. MacFarlane (2014). Application of Ionic Liquids in Electrochemistry—Recent Advances. PMC. Available at: [Link]

• Quinn, B. M., Ding, Z., & Bard, A. J. (2002). Novel Electrochemical Studies of Ionic Liquids. Langmuir, 18(5), 1734-1742. Available at: [Link]

• Al-Salman, R., & Endres, F. (2013). Investigating the electrochemical windows of ionic liquids. Journal of Industrial and Engineering Chemistry, 19(1), 106-112. Available at: [Link]

• Cyclic voltammogram depicting electrochemical windows of the two ionic liquids... (n.d.). ResearchGate. Available at: [Link]

• Kim, T., et al. (2020). Ionic Liquid-Based Electrolytes for Energy Storage Devices: A Brief Review on Their Limits and Applications. PMC. Available at: [Link]

• Chellappan, V., et al. (2022). Temperature-Dependent Electrochemical Stability Window of Bis(trifluoromethanesulfonyl)imide and Bis(fluorosulfonyl)imide Anion Based Ionic Liquids. PMC. Available at: [Link]

• Hsieh, Y., et al. (2021). Composition manipulation of bis(fluorosulfonyl)imide-based ionic liquid electrolyte for high-voltage graphite//LiNi0.5Mn1.5O4 li. Journal of Power Sources, 485, 229342. Available at: [Link]

• Armand, M., & Endres, F. (2014). Physicochemical properties of N-propyl-N-methylpyrrolidinium bis(fluorosulfonyl)imide for sodium metal battery applications. Physical Chemistry Chemical Physics, 16(24), 12350-12355. Available at: [Link]

• Chellappan, V., et al. (2022). Temperature-Dependent Electrochemical Stability Window of Bis(trifluoromethanesulfonyl)imide and Bis(fluorosulfonyl)imide Anion Based Ionic Liquids. Frontiers in Chemistry, 10, 859304. Available at: [Link]

• Drüschler, M., et al. (2018). Opportunities and Limitations of Ionic Liquid‐ and Organic Carbonate Solvent‐Based Electrolytes for Mg‐Ion‐Based Dual‐Ion Batteries. Batteries & Supercaps, 1(1), 38-46. Available at: [Link]

• Howlett, P. C., et al. (2010). Electrochemistry at Negative Potentials in Bis(trifluoromethanesulfonyl)amide Ionic Liquids. The Journal of Physical Chemistry C, 114(15), 7247-7255. Available at: [Link]

• V.S., S., & D. R. MacFarlane (2024). Beyond Organic Electrolytes: An Analysis of Ionic Liquids for Advanced Lithium Rechargeable Batteries. MDPI. Available at: [Link]

• Girella, A., & V. Di Noto (2021). Some Considerations about the Anodic Limit of Ionic Liquids Obtained by Means of DFT Calculations. PMC. Available at: [Link]

• Theivaprakasam, S., et al. (2021). Electrochemical studies of N-methyl N-propyl pyrrolidinium bis(trifluoromethanesulfonyl) imide ionic liquid mixtures with conventional electrolytes in LiFePO4/Li cells. Monash University. Available at: [Link]

• Generation of Superoxide Ion in Pyridinium, Morpholinium, Ammonium, and Sulfonium-Based Ionic Liquids and the Application in the Destruction of Toxic Chlorinated Phenols. (2012). Industrial & Engineering Chemistry Research, 51(32), 10546-10556. Available at: [Link]

• Forsyth, M., et al. (2011). Physical and Electrochemical Properties of N-Alkyl-N-methylpyrrolidinium Bis(fluorosulfonyl)imide Ionic Liquids: PY13FSI and PY14FSI. The Journal of Physical Chemistry B, 115(30), 9476-9483. Available at: [Link]

• Le, T. T. N., et al. (2019). Carbonate Solvents and Ionic Liquid Mixtures as an Electrolyte to Improve Cell Safety in Sodium-Ion Batteries. Semantic Scholar. Available at: [Link]

• Chellappan, V., et al. (2022). Temperature-Dependent Electrochemical Stability Window of Bis(trifluoromethanesulfonyl)imide and Bis(fluorosulfonyl)imide Anion Based Ionic Liquids. PubMed. Available at: [Link]

• Different Reactions Define the Electrochemical Window in Imidazolium Ionic Liquids on Gold and Platinum Electrodes. (2025). ChemRxiv. Available at: [Link]

• Electrochemical Behavior of Bis(trifluoromethylsulfonyl)imide-based ILs at Gold Single Crystal Electrodes. (n.d.). ResearchGate. Available at: [Link]

• Structurally flexible pyrrolidinium- and morpholinium-based ionic liquid electrolytes. (2023). Royal Society of Chemistry. Available at: [Link]

• Physicochemical Characterization of Morpholinium Cation Based Protic Ionic Liquids Used As Electrolytes. (n.d.). ResearchGate. Available at: [Link]

• Different Reactions Define the Electrochemical Window in Imidazolium Ionic Liquids on Gold and Platinum Electrodes. (2025). ChemRxiv. Available at: [Link]

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thermal stability analysis (TGA) of N,N-dimethylmorpholine-4-sulfonamide

Thermal Stability Profiling of N,N-Dimethylmorpholine-4-sulfonamide: A Comparative Technical Guide

Executive Summary

Compound: N,N-Dimethylmorpholine-4-sulfonamide (CAS: 5433-57-8) Molecular Formula: C₆H₁₄N₂O₃S Molecular Weight: 194.25 g/mol [1][2][3]

This guide provides a technical framework for evaluating the thermal stability of N,N-dimethylmorpholine-4-sulfonamide , a specialized sulfonamide derivative used as a reagent and intermediate in pharmaceutical synthesis. Unlike simple morpholine (a volatile liquid), the introduction of the dimethylsulfamoyl group significantly alters its thermal profile, imparting higher thermal resistance and lower volatility.

This document compares the theoretical and experimental thermal behaviors of this compound against its precursors and structural analogs, providing a robust protocol for Thermogravimetric Analysis (TGA).

Comparative Analysis: Performance vs. Alternatives

The thermal stability of N,N-dimethylmorpholine-4-sulfonamide is best understood by contrasting it with its metabolic precursor (Morpholine) and a structural standard (Methanesulfonamide).

Feature	N,N-Dimethylmorpholine-4-sulfonamide	Morpholine (Precursor)	Methanesulfonamide (Standard)
Physical State (RT)	Low-melting Solid or Viscous Liquid	Volatile Liquid	Crystalline Solid
Boiling/Melting Point	Est.[3] MP: 40–80°C (Predicted)	BP: 129°C	MP: 85–93°C
Thermal Stability Limit ( )	High (~200°C)	Low (<150°C)	High (~220°C)
Primary Degradation Mode	S-N Bond Cleavage / Ring Opening	Evaporation / Oxidation	Sublimation / S-N Cleavage
Volatility	Low (due to sulfonyl group)	High	Moderate

Key Insight: The sulfonyl group (

) acts as an electron-withdrawing anchor, stabilizing the nitrogen-nitrogen bond and significantly reducing the volatility compared to the parent morpholine. While morpholine degrades via oxidation and ring-opening at relatively low temperatures ( ), the sulfonamide derivative is predicted to remain stable until the energy threshold for S-N bond homolysis is reached, typically above .

Experimental Protocol: TGA Workflow

To accurately characterize CAS 5433-57-8, a precise TGA protocol is required to distinguish between simple evaporation (volatility) and chemical decomposition.

Materials & Methods

• Instrument: Mettler Toledo TGA/DSC 3+ or TA Instruments Q500.

• Purge Gas: Nitrogen (

  ) at 50 mL/min (Inert environment to prevent early oxidation).

• Crucible Selection:

  • Scenario A (Solid): Alumina (

    ) open crucible.

  • Scenario B (Liquid/Low MP): Aluminum (

    ) hermetically sealed pan with a laser-drilled pinhole (eliminates evaporation noise).

Step-by-Step Procedure

• Baseline Correction: Run an empty crucible using the exact method to subtract buoyancy effects.

• Sample Loading: Load 5–10 mg of sample. Ensure the sample covers the bottom of the pan uniformly to facilitate heat transfer.

• Equilibration: Hold at

  for 5 minutes to stabilize the microbalance.

• Ramp Segment: Heat from

  to at a rate of .

• Cool Down: Cool to room temperature under

  flow.

Workflow Diagram

Figure 1: Decision matrix for TGA crucible selection based on the physical state of the sulfonamide derivative.

Mechanistic Insight: Decomposition Pathways

Understanding the degradation mechanism is crucial for interpreting TGA curves. The decomposition of N,N-dimethylmorpholine-4-sulfonamide follows a distinct pathway driven by the bond dissociation energy of the sulfonamide linkage.

• Stage 1: Desolvation/Evaporation (

  )

  • If the sample is a liquid or has residual solvents, a broad mass loss event may occur here. Using a pinhole pan suppresses this, isolating the chemical decomposition.

• Stage 2: S-N Bond Cleavage (

  )

  • The primary degradation event. The bond between the sulfur and the morpholine nitrogen cleaves.

  • Products: Sulfur dioxide (

    ), Dimethylamine, and Morpholine radicals.

• Stage 3: Ring Fragmentation (

  )

  • The morpholine ring undergoes oxidative ring-opening (if air is present) or thermal cracking (in

    ), releasing ethylene oxide and smaller amine fragments.

Degradation Pathway Diagram

Figure 2: Predicted thermal degradation pathway showing the critical S-N bond cleavage leading to volatile off-gassing.

Interpretation of Results

When analyzing your TGA data, look for these key indicators to validate the compound's quality:

• Purity Check: A mass loss of

  below indicates retained solvents or moisture (hygroscopicity).

• Stability Threshold (

  ): The extrapolated onset temperature should be . A lower onset suggests the presence of unreacted morpholine or instability.

• Residue: Unlike inorganic salts, this organic sulfonamide should leave minimal residue (

  ) at under air, or moderate char under nitrogen.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 223610, N,N-Dimethylmorpholine-4-sulfonamide. Retrieved from [Link]

• Mettler Toledo. Thermal Analysis of Pharmaceuticals: TGA and DSC Applications. Retrieved from [Link]

• ECHA (European Chemicals Agency). Registration Dossier: Morpholine derivatives and stability. Retrieved from [Link]

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